2-(Dimethylamino)-4-methylpentanoic acid

Core Science & Biosynthesis

What is 2-(Dimethylamino)-4-methylpentanoic acid?

An In-Depth Technical Guide to 2-(Dimethylamino)-4-methylpentanoic Acid: A Versatile Tool in Proteomics and Synthetic Chemistry

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-(Dimethylamino)-4-methylpentanoic acid, a synthetically derived amino acid analog of L-leucine. More commonly identified in scientific literature as N,N-Dimethyl-L-leucine (DiLeu), this molecule has emerged as a pivotal tool in the field of quantitative proteomics and as a valuable chiral building block in pharmaceutical and chemical synthesis. This document will delve into its fundamental chemical and physical properties, detailed synthesis methodologies, and its significant applications, with a particular focus on its role in isobaric mass tagging for high-throughput protein quantification. Furthermore, this guide will explore the inferred biological significance of this compound by examining its parent molecule, L-leucine, and the strategic implications of N,N-dimethylation in drug design. This guide is intended to be a critical resource for researchers, scientists, and drug development professionals, providing both foundational knowledge and practical insights into the utility of this versatile compound.

Introduction: Unveiling a Modified Amino Acid

2-(Dimethylamino)-4-methylpentanoic acid, or N,N-Dimethyl-L-leucine, is a non-proteinogenic α-amino acid. It is structurally analogous to the essential branched-chain amino acid L-leucine, with the critical distinction of having two methyl groups substituting the hydrogen atoms of the primary amine. This seemingly minor alteration confers unique physicochemical properties that are astutely exploited in modern analytical and synthetic chemistry.

The primary utility of N,N-Dimethyl-L-leucine lies in its application as an isobaric tandem mass tag, marketed under various names but conceptually known as DiLeu tagging. This technique has gained significant traction as a cost-effective and efficient alternative to other commercial isobaric tags for relative and absolute quantification in proteomics.[1] The inherent chirality of the molecule, derived from the L-leucine precursor, also makes it a valuable intermediate in stereoselective synthesis, a cornerstone of modern pharmaceutical development.[2]

Physicochemical Properties and Identification

A thorough understanding of the physicochemical properties of N,N-Dimethyl-L-leucine is paramount for its effective application in both the laboratory and in complex biological systems.

Chemical Structure and Identifiers

The molecular structure of 2-(Dimethylamino)-4-methylpentanoic acid is characterized by a pentanoic acid backbone with a dimethylamino group at the alpha-carbon (C2) and a methyl group at the C4 position.

Diagram: Chemical Structure of 2-(Dimethylamino)-4-methylpentanoic Acid

A 2D representation of the chemical structure of (2S)-2-(Dimethylamino)-4-methylpentanoic acid.

Table 1: Chemical Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	(2S)-2-(dimethylamino)-4-methylpentanoic acid	PubChem
Synonyms	N,N-Dimethyl-L-leucine, DiLeu	PubChem
CAS Number	2439-37-4	PubChem
Molecular Formula	C8H17NO2	PubChem
Molecular Weight	159.23 g/mol	PubChem
Appearance	White to off-white solid	Sigma-Aldrich
Chirality	Chiral (S-enantiomer is common)	Benchchem[2]

Synthesis of N,N-Dimethyl-L-leucine

The synthesis of N,N-Dimethyl-L-leucine is a well-established procedure, typically achieved through the reductive amination of L-leucine. This method is efficient and allows for the straightforward production of the desired compound.

Synthetic Pathway Overview

The most common synthetic route involves the reaction of L-leucine with formaldehyde in the presence of a reducing agent, such as sodium cyanoborohydride. This process results in the dimethylation of the primary amine of leucine.

Diagram: Synthesis of N,N-Dimethyl-L-leucine

A simplified workflow for the synthesis of N,N-Dimethyl-L-leucine.

Detailed Experimental Protocol: Synthesis of N,N-Dimethylated Leucine (DiLeu)

The following protocol is adapted from established literature and provides a robust method for the synthesis of N,N-Dimethyl-L-leucine.[3]

Materials:

• L-leucine

• Sodium cyanoborohydride (NaBH3CN)

• Formaldehyde (37% w/w in H2O)

• Deionized water (H2O) or Deuterium oxide (D2O) for isotopic labeling

• Methanol (MeOH)

• Dichloromethane (CH2Cl2)

• Ice-water bath

• Thin-layer chromatography (TLC) plates

• Ninhydrin stain

Procedure:

• Preparation of the Reducing Agent: Dissolve 120 mg of sodium cyanoborohydride (NaBH3CN) in 125 µL of H2O or D2O.

• Suspension of Leucine: Suspend 100 mg of L-leucine (or its isotopic variant) in the sodium cyanoborohydride solution. Seal the reaction vial.

• Cooling: Place the reaction vial in an ice-water bath and allow it to cool for 30 minutes.

• Addition of Formaldehyde: While stirring in the ice-water bath, add 285 µL of light formaldehyde (CH2O, 37% w/w) dropwise to the mixture. For heavy isotopic labeling, 530 µL of heavy formaldehyde (CD2O, 20% w/w) can be used.

• Reaction: Continue to stir the mixture in the ice-water bath for 30 minutes.

• Monitoring the Reaction: The progress of the reaction can be monitored by spotting a small aliquot of the reaction mixture on a TLC plate and staining with ninhydrin. The disappearance of the primary amine of leucine indicates the completion of the reaction.

• Purification: The final product, N,N-Dimethyl-L-leucine, can be purified by flash column chromatography using a methanol/dichloromethane (MeOH/CH2Cl2) solvent system.[4]

Safety Precautions: Formaldehyde and sodium cyanoborohydride are toxic and should be handled in a fume hood with appropriate personal protective equipment.

Applications in Quantitative Proteomics: DiLeu Isobaric Tagging

The most prominent application of N,N-Dimethyl-L-leucine is in the field of quantitative proteomics, where it serves as the core component of DiLeu isobaric tandem mass tags.[1]

The Principle of Isobaric Tagging

Isobaric tagging is a powerful technique for multiplexed quantitative proteomics.[5] In this approach, peptides from different samples are labeled with chemical tags that are isobaric (have the same nominal mass). During tandem mass spectrometry (MS/MS) analysis, the tags fragment to produce reporter ions of different masses, and the relative intensities of these reporter ions correspond to the relative abundance of the peptide in each sample.[6]

Diagram: Workflow of Isobaric Tagging for Quantitative Proteomics

A general workflow for quantitative proteomics using isobaric tags.

DiLeu Tags: A Cost-Effective and Efficient Alternative

DiLeu tags offer several advantages over other commercially available isobaric tags, such as iTRAQ and TMT. These include:

• Synthetic Simplicity and Cost-Effectiveness: DiLeu tags can be synthesized in-house with relative ease and at a lower cost compared to commercial alternatives.[3]

• Improved Fragmentation Efficiency: Peptides labeled with DiLeu tags often exhibit improved fragmentation in the mass spectrometer, leading to better peptide identification and more reliable quantification.[1]

• High Multiplexing Capability: The DiLeu tagging strategy has been expanded to allow for the simultaneous analysis of up to 12 samples (12-plex).[1]

Experimental Protocol: Peptide Labeling with DiLeu Tags

The following is a general protocol for labeling peptides with DiLeu isobaric tags for quantitative proteomics analysis.

Materials:

• Purified peptide samples (e.g., from tryptic digestion of proteins)

• Activated DiLeu isobaric tags (synthesized and activated to the triazine ester form)[4]

• Anhydrous dimethylformamide (DMF)

• 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM)

• N-methylmorpholine (NMM)

• 5% Hydroxylamine (NH2OH) for quenching

Procedure:

• Activation of DiLeu Tags: Activate the synthesized DiLeu tags to their amine-reactive triazine ester form by reacting them with DMTMM and NMM in anhydrous DMF.[4]

• Peptide Labeling: Add the activated DiLeu tags to the purified peptide samples. The amine-reactive group of the tag will covalently bind to the N-terminus and the ε-amino group of lysine residues on the peptides.

• Incubation: Allow the labeling reaction to proceed at room temperature for a specified time (e.g., 1-2 hours).

• Quenching the Reaction: Stop the labeling reaction by adding a quenching solution, such as 5% hydroxylamine.

• Sample Pooling: Combine the differentially labeled peptide samples into a single mixture.

• Sample Cleanup: Desalt and purify the pooled, labeled peptide sample using appropriate methods (e.g., solid-phase extraction).

• LC-MS/MS Analysis: Analyze the labeled peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use specialized software to identify the peptides and quantify the relative abundance of each peptide across the different samples based on the intensities of the reporter ions.

Role in Pharmaceutical and Chemical Synthesis

The inherent chirality of (2S)-2-(Dimethylamino)-4-methylpentanoic acid makes it a valuable chiral building block in asymmetric synthesis.[2] Chiral molecules are of paramount importance in the pharmaceutical industry, as the stereochemistry of a drug can significantly impact its efficacy and safety.

The use of N-methylated amino acids, including N,N-dimethylated variants, is a common strategy in medicinal chemistry to:

• Enhance Metabolic Stability: The N-methyl groups can sterically hinder the action of proteases, thereby increasing the in vivo half-life of peptide-based drugs.

• Improve Membrane Permeability: The increased lipophilicity imparted by the methyl groups can enhance the ability of a drug to cross cell membranes.

• Modulate Receptor Binding: The conformation of a peptide can be influenced by N-methylation, which can in turn affect its binding affinity and selectivity for its biological target.

Biological Significance: An Indirect Perspective

As of the latest available research, there is a scarcity of data on the standalone biological activity of 2-(Dimethylamino)-4-methylpentanoic acid. Its primary roles are as a synthetic tool and an analytical reagent. However, its biological implications can be inferred from its structural relationship to L-leucine and the known effects of N,N-dimethylation.

The Central Role of L-Leucine

L-leucine is an essential branched-chain amino acid (BCAA) that plays a critical role in several physiological processes, including:

• Protein Synthesis: L-leucine is a potent activator of the mTOR signaling pathway, a central regulator of cell growth and protein synthesis.[7]

• Metabolism: It is involved in glucose and lipid metabolism and can serve as an energy source.[7]

• Muscle Growth and Repair: Due to its role in protein synthesis, L-leucine is crucial for muscle maintenance and recovery.

The Impact of N,N-Dimethylation

N,N-dimethylation of the alpha-amino group of leucine would likely alter its interaction with biological systems in several ways:

• Altered Transporter Recognition: The bulky dimethylamino group may hinder its recognition and transport by the cellular machinery that handles L-leucine.

• Modified Metabolism: The metabolic fate of N,N-Dimethyl-L-leucine is expected to be different from that of L-leucine, as the dimethylated amine is not a substrate for transaminases.

• Potential for Novel Pharmacological Activity: While not extensively studied, the unique structure of N,N-Dimethyl-L-leucine could potentially lead to novel interactions with biological targets, a concept that warrants further investigation.[8]

Diagram: Potential Biological Investigations for N,N-Dimethyl-L-leucine

A proposed workflow for the biological characterization of N,N-Dimethyl-L-leucine.

Safety and Handling

Based on available data, 2-(Dimethylamino)-4-methylpentanoic acid is classified with the following GHS hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Standard laboratory safety practices should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. It should be handled in a well-ventilated area or a fume hood.

Conclusion and Future Perspectives

2-(Dimethylamino)-4-methylpentanoic acid, or N,N-Dimethyl-L-leucine, represents a fascinating example of how subtle molecular modifications can lead to significant advancements in scientific methodology. Its primary role as the foundation for DiLeu isobaric mass tags has provided the proteomics community with a powerful and accessible tool for quantitative analysis. Furthermore, its utility as a chiral building block continues to be relevant in the pursuit of novel therapeutics.

While the direct biological activity of this compound remains largely unexplored, the potential for altered metabolic stability and unique pharmacological properties due to N,N-dimethylation presents an intriguing area for future research. A deeper understanding of its interactions with biological systems could unveil new applications for this versatile molecule, expanding its role beyond its current, albeit significant, contributions to science.

References

• The Chemistry Behind N-Methyl-L-leucine: A Key Chiral Building Block. (2026, January 23). [Source Platform]. [Link]

• Z. Wang, P.-K. Liu, and L. Li, "A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics," ACS Measurement Science Au, vol. 4, no. 4, pp. 315–337, 2024. [Link]

• A. A. Alfaro, "Quantitative Proteomics Using Isobaric Labeling: A Practical Guide," Journal of Proteome Research, 2022. [Link]

• Y. Lu et al., "DiLeu isobaric labeling coupled with limited proteolysis mass spectrometry for high-throughput profiling of protein structural c," Analytical Chemistry, 2023. [Link]

• H. S. Xiang et al., "N, N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics," Analytical Chemistry, vol. 82, no. 7, pp. 2817–2825, 2010. [Link]

• Y. Zhang et al., "Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells," Analytical Chemistry, vol. 89, no. 2, pp. 1068–1076, 2017. [Link]

• Isotopic N, N-Dimethyl Leucine-Based Mass Spectrometric Quantification of Metabolites Following Copper Exposure. PubMed. [Link]

• J. D. Lapek, Jr, L. C. Grega, and J. E. Van Eyk, "Peptide Labeling Using Isobaric Tagging Reagents for Quantitative Phosphoproteomics," in Methods in Molecular Biology, vol. 1156, pp. 245–259, 2014. [Link]

• Isotopic N,N-Dimethyl Leucine-Based Mass Spectrometric Quantification of Metabolites Following Copper Exposure. MDPI. [Link]

• Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells. PubMed. [Link]

• M. D. Fletcher et al., "Three approaches to the synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group," Journal of the Chemical Society, Perkin Transactions 1, no. 1, pp. 43–51, 2000. [Link]

• A Toxicological Assessment of Creatyl-l-Leucine. PubMed. [Link]

• A. S. C. Ehrenberg, Ed., Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. Elsevier, 2014. [Link]

• Isobaric labeling. Wikipedia. [Link]

• Creativity from the Chiral Pool: Amino Acids. Baran Lab. [Link]

• (PDF) Isotopic N,N-Dimethyl Leucine-Based Mass Spectrometric Quantification of Metabolites Following Copper Exposure. ResearchGate. [Link]

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• 4. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isobaric labeling - Wikipedia [en.wikipedia.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Overview of Leucine Metabolism - Creative Proteomics [creative-proteomics.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: N,N-Dimethyl-L-Leucine – Structural Analysis, Synthesis, and Applications

Executive Summary

N,N-Dimethyl-L-leucine (often abbreviated as Me2Leu or DiLeu ) is a non-proteinogenic amino acid derivative of significant interest in medicinal chemistry and quantitative proteomics. Structurally, it represents the N,N-dialkylated analog of the essential amino acid L-leucine. Unlike its primary amine precursor, the tertiary amine in N,N-dimethyl-L-leucine alters the molecule's hydrogen-bonding capacity, lipophilicity, and proteolytic stability.

This guide provides a comprehensive technical analysis of N,N-dimethyl-L-leucine, detailing its precise IUPAC nomenclature, physicochemical properties, validated synthetic protocols (specifically the Eschweiler-Clarke methylation), and its critical role as an isobaric tag in mass spectrometry-based proteomics.

Structural Elucidation & Nomenclature

Chemical Identity

The core structure of N,N-dimethyl-L-leucine retains the isobutyl side chain and the chiral center of L-leucine but replaces the two hydrogen atoms on the

-amino group with methyl groups.

• IUPAC Name: (2S)-2-(dimethylamino)-4-methylpentanoic acid[1]

• Common Name: N,N-Dimethyl-L-leucine[1]

• CAS Number (HCl Salt): 2439-37-4[1][2]

• CAS Number (Free Base): 174785-97-8[1]

• Molecular Formula:

  [1][2][3]

• SMILES: CC(C)CO)N(C)C

Stereochemistry

The stereochemistry is defined by the chiral center at position 2.

• Configuration: The (2S) configuration corresponds to the L-isomer.

• Priority Rules (Cahn-Ingold-Prelog): The dimethylamino group [

  ] has the highest priority, followed by the carboxyl group [ ], the isobutyl side chain [ ], and finally the hydrogen atom.

  • Priority:

  • Result: The counter-clockwise arrangement (with H in the back) assigns the S configuration.

Structural Visualization

The following diagram illustrates the structural connectivity and functional group hierarchy used for IUPAC naming.

Physicochemical Properties[1][4][5][6][7]

Understanding the physical constants is vital for experimental handling, particularly in buffer preparation and HPLC method development.

Property	Value	Context/Notes
Molecular Weight	159.23 g/mol	Free base
Melting Point	159–163 °C	Hydrochloride salt (decomposition often observed)
Solubility	High (Water)	The zwitterionic character and HCl salt form ensure high aqueous solubility.
pKa (Acid)	~2.3	Carboxyl group (Predicted)
pKa (Base)	~9.8	Tertiary amine (Predicted). Lower than primary amines due to steric bulk/solvation effects.
LogP	-0.7 to -1.2	Hydrophilic; indicates poor passive membrane permeability unless modified (e.g., esterified).
Appearance	White Crystalline Powder	Hygroscopic in salt form.

Synthetic Methodologies

The synthesis of N,N-dimethyl-L-leucine requires methods that prevent racemization of the

-carbon. The Eschweiler-Clarke reaction is the industry standard due to its mild reductive conditions and high enantiomeric retention.

Protocol: Eschweiler-Clarke Methylation

Objective: Convert L-Leucine to N,N-Dimethyl-L-Leucine without quaternary salt formation.

Reaction Scheme:

Step-by-Step Methodology:

• Reagent Preparation:

  • Dissolve L-Leucine (10 mmol) in 88% Formic Acid (25 mL).

  • Ensure complete dissolution before proceeding.

• Addition:

  • Add 37% Aqueous Formaldehyde (25 mmol, 2.5 eq) to the solution.

  • Note: A slight excess of formaldehyde ensures complete dimethylation.

• Reflux:

  • Heat the mixture to reflux (~100°C) for 8–12 hours.

  • Observation: Evolution of

    gas indicates the reduction of the intermediate iminium ion is proceeding.

• Workup:

  • Remove excess formic acid and formaldehyde under reduced pressure (rotary evaporation).

  • Add 4M HCl (10 mL) and evaporate again to dryness to generate the hydrochloride salt.

  • Purification: Recrystallize from Ethanol/Ether or Acetone to yield white crystals.

Synthetic Pathway Visualization

[8][9]

Applications in Drug Discovery & Proteomics

Quantitative Proteomics (DiLeu Tags)

N,N-Dimethyl-L-leucine is the structural basis for DiLeu isobaric tags , a cost-effective alternative to commercial TMT or iTRAQ reagents.

• Mechanism: The dimethylated amino acid serves as a "reporter ion" generator in MS/MS experiments.

• Advantage: By using isotopologues (e.g., deuterium or

  in the methyl groups), researchers can multiplex samples. The high proton affinity of the tertiary amine enhances ionization efficiency.

• Fragment Ion: Upon fragmentation, DiLeu tags yield a characteristic immonium ion (specifically the dimethylated

  ion) that allows for precise quantification of peptides.[4]

Peptidomimetics & Stability

Incorporating N,N-dimethyl-L-leucine into peptide drugs offers two distinct pharmacological advantages:

• Proteolytic Resistance: The bulky dimethyl group sterically hinders peptidases (like aminopeptidases) from recognizing the N-terminus, significantly extending the plasma half-life of the peptide.

• Permeability: While the zwitterion is polar, masking the hydrogen bond donors on the nitrogen (by replacing H with Methyl) can improve passive membrane permeability in specific cyclic peptide formulations by reducing the desolvation energy penalty.

Analytical Characterization

To validate the synthesis of N,N-dimethyl-L-leucine, the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance ( H-NMR)

• Solvent:

• Key Signal: A strong singlet integrating to 6 protons (the two

  groups) typically appearing around 2.8 – 2.9 ppm .

• Differentiation: Monomethyl-leucine would show a singlet for 3 protons and a broad signal for the remaining N-H proton. The absence of N-H coupling confirms tertiary amine formation.

Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode (

  )

• Target m/z:

  • = 160.13[3]

  • Look for the "dimethyl loss" fragment in MS/MS, although the immonium ion (m/z ~114 for dimethyl-leucine fragment) is the dominant peak.

References

• PubChem. (n.d.).[1][5] (2S)-2-(dimethylamino)-4-methylpentanoic acid (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Xiang, F., et al. (2010).[6] N,N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics. Analytical Chemistry. Retrieved from [Link]

• Clarke, H. T., et al. (1933).[7] The Action of Formaldehyde on Amines and Amino Acids. Journal of the American Chemical Society.[7] (Fundamental reference for Eschweiler-Clarke kinetics).

Sources

• 1. (2S)-2-(dimethylamino)-4-methylpentanoic acid | C8H17NO2 | CID 11658330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-Dimethyl-L-leucine hydrochloride | 2439-37-4 [sigmaaldrich.com]
• 3. PubChemLite - (2s)-2-(dimethylamino)-4-methylpentanoic acid (C8H17NO2) [pubchemlite.lcsb.uni.lu]
• 4. N, N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Methyl-dl-leucine | C7H15NO2 | CID 567743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Showing Compound 4-Methylpentanoic acid (FDB008206) - FooDB [foodb.ca]
• 7. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

N,N-Dimethyl-L-Leucine: Physicochemical Profiling & Therapeutic Applications

[1]

Executive Summary

N,N-Dimethyl-L-leucine (often abbreviated as DiLeu or N,N-Me2-Leu ) is a non-canonical amino acid derivative critical to modern proteomics and peptide drug discovery.[1] Structurally, it consists of an L-leucine backbone where the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-amino group is fully methylated.[1] This modification fundamentally alters the molecule's physicochemical behavior, introducing significant steric bulk and altering the basicity of the nitrogen center.[2]

In drug development, DiLeu is primarily utilized as an N-terminal capping agent .[1][2] Its tertiary amine structure confers resistance against aminopeptidases, significantly extending the in vivo half-life of peptide therapeutics.[1] In proteomics, DiLeu serves as the core scaffold for isobaric mass tags , enabling high-throughput quantitative analysis of proteins via mass spectrometry (MS).[1][3][2][4]

Key Compound Identifiers:

• IUPAC Name: (2S)-2-(dimethylamino)-4-methylpentanoic acid[1]

• CAS Number: 2439-37-4 (Hydrochloride salt)[1]

• Molecular Formula:

  [1][2]

Physicochemical Specifications

The dimethylation of the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-amine creates a distinct physicochemical profile compared to the parent L-leucine. The most critical shift is the reduction in the pKa of the ammonium group, a phenomenon driven by the inductive effect and solvation changes associated with tertiary amines.

Table 1: Core Physical & Chemical Properties[3][5]

Property	Value / Description	Context for Researchers
Molecular Weight	159.23 g/mol (Free Base)195.69 g/mol (HCl Salt)	Essential for mass spectrometry calculations (Monoisotopic mass: ~159.126).[1]
Appearance	White crystalline powder	Hygroscopic; store under desiccant.[2]
Solubility	Water (>50 mg/mL), DMSO, Ethanol	Highly soluble in polar protic solvents due to zwitterionic character.[1][3][2]
pKa (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> -COOH)	~2.3 (Estimated)	Similar to L-Leucine; deprotonated at physiological pH.[1]
pKa ( -Amine)	~7.2 - 7.8 (Experimental trend*)	Critical: Significantly lower than L-Leucine (~9.6).[1] The tertiary amine is less basic, affecting coupling efficiency and buffer choice.[2]
Lipophilicity (LogP)	~ -0.9 to -0.5	Slightly more lipophilic than L-Leucine due to methyl caps, but remains amphiphilic.[1]
Steric Bulk	High ( -value > 5.[1][5]0)	The gem-dimethyl group creates a "steric umbrella," hindering enzymatic access.[1][2]

*Note on pKa: While primary ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-amino acids typically have pKa values near 9.6, -dimethylation lowers this value (e.g., -dimethylglycine pKa 7.2).[1][2] This reduction means a larger fraction of DiLeu exists as the unprotonated free base at neutral pH compared to Leucine.

Mechanistic Insight: The "Steric Umbrella" Effect

The two methyl groups on the nitrogen atom do not merely add mass; they restrict the rotational freedom of the N-Cngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

bond. This steric hindrance is the primary mechanism by which DiLeu prevents enzymatic degradation. Aminopeptidases, which require a specific spatial alignment to cleave the N-terminal peptide bond, are physically blocked from the active site by the bulky dimethyl moiety.[2]

Chemical Synthesis & Manufacturing[1][2][3]

The synthesis of ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-Dimethyl-L-leucine is most efficiently achieved via Reductive Alkylation .[1] This method is preferred over direct alkylation with methyl halides, which often leads to over-alkylation (quaternary ammonium salts) and racemization.[1][2]

Protocol: Reductive Alkylation of L-Leucine

Objective: Synthesize

-Dimethyl-L-leucine with >95% yield and minimal racemization.

Reagents:

• L-Leucine (1.0 eq)[1][6]

• Formaldehyde (37% aq.[1][2] solution, 5.0 eq)

• Sodium Cyanoborohydride (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  , 3.0 eq) or Sodium Triacetoxyborohydride (STAB)[1][2]

• Solvent: Water/Acetonitrile (1:1 v/v) or Methanol[1][2]

Step-by-Step Methodology:

• Imine Formation: Dissolve L-Leucine in the solvent mixture. Cool to 0°C on an ice bath. Add Formaldehyde dropwise.[2] The primary amine condenses with formaldehyde to form the Schiff base (imine) intermediate.

• Reduction: Add

  in small portions over 30 minutes. The borohydride selectively reduces the imine to a secondary amine.

• Second Methylation: The secondary amine reacts immediately with excess formaldehyde to form a second imine/iminium ion, which is rapidly reduced to the tertiary amine (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -dimethyl).[1][2]

• Quenching & Purification: Stir at room temperature for 2 hours. Quench with 1N HCl to decompose excess hydride.

• Isolation: Concentrate under reduced pressure. Purify via cation-exchange chromatography (Dowex 50W) or recrystallization from Ethanol/Ether.[1]

Visualization: Synthesis Pathway

The following diagram illustrates the transformation from L-Leucine to DiLeu via the Schiff base intermediate.

Figure 1: Reductive alkylation pathway converting L-Leucine to N,N-Dimethyl-L-leucine via imine reduction.[1][3]

Applications in Drug Development[8][9][10]

A. Metabolic Stability (Peptide Capping)

Peptide therapeutics often suffer from rapid clearance due to exopeptidases.[2]

-terminal degradation is a primary failure mode.[1]

• Mechanism: Replacing the N-terminal amino acid with DiLeu creates a "capped" peptide. The tertiary amine cannot form the requisite hydrogen bonds within the protease active site, and the methyl groups sterically clash with the enzyme's S1 pocket.[3][2]

• Impact: Studies have shown that N-methylation can increase peptide half-life (

  ) in plasma by 10-fold to 100-fold compared to the native sequence.[1]

B. Proteomics (DiLeu Isobaric Tags)

DiLeu is the structural foundation for cost-effective isobaric tags used in quantitative proteomics.

• Design: The DiLeu tag consists of a dimethylated leucine reporter group, a balance group, and an amine-reactive ester.[1][3][2]

• Function: During MS/MS fragmentation, the tag releases a reporter ion (dimethylated immonium ion) at specific m/z values (e.g., 115, 116, 117, 118).[1][3][2] This allows researchers to multiplex samples and quantify relative protein abundance in a single run.[4]

Visualization: Proteolytic Resistance Logic

This diagram details why DiLeu peptides resist degradation compared to native peptides.[2]

Figure 2: Mechanism of proteolytic resistance.[1][3][2] DiLeu prevents enzyme binding via steric hindrance and lack of H-bond donors.[1]

Experimental Protocols

Protocol: Peptide Coupling with DiLeu

Coupling

-dimethyl amino acids to a growing peptide chain is challenging due to the steric bulk of the dimethyl group. Standard HBTU/HOBt protocols often fail or result in low yields.[2]

Recommended Coupling System:

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU.[1]

• Base: DIPEA (Diisopropylethylamine) or Collidine.[1][2]

• Solvent: DMF or NMP (N-methylpyrrolidone).[1][7]

Procedure:

• Activation: Dissolve DiLeu (3.0 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6.0 eq).[1][2]

• Pre-activation: Allow the mixture to react for 1-2 minutes. Note: Do not extend pre-activation time excessively to avoid racemization.

• Coupling: Add the activated mixture to the resin-bound peptide (free amine).

• Incubation: Shake for 2–4 hours at room temperature. Double coupling is often required for high yield.[2]

• Monitoring: Use the Chloranil test (for secondary amines) or Malachite Green test to check for reaction completion. The Kaiser test is not effective if coupling to a secondary amine, but DiLeu itself is being coupled to the chain, so standard monitoring applies to the resin amine.[3][2]

References

• Synthesis of N,N-Dimethylated Leucine (DiLeu) Reagents. National Institutes of Health (NIH).[1] Available at: [Link][1][2]

• Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics. Analytical Chemistry. Available at: [Link][1][2]

• pKa Values of Amino Acids and Derivatives. Organic Chemistry Data. Available at: [Link][1][2]

• Strategies to Enhance Metabolic Stability of Peptide-Based Pharmaceuticals. Frontiers in Pharmacology. Available at: [Link][1][2][5][6][8][7][9][10][11]

Sources

• 1. NP-MRD: Showing NP-Card for L-Leucine (NP0001387) [np-mrd.org]
• 2. 氨基酸参照表 [sigmaaldrich.com]
• 3. Amino Acids: pKa & pI Explained - Creative Peptides [creative-peptides.com]
• 4. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. researchgate.net [researchgate.net]

The Biological Significance and Therapeutic Potential of N,N-Dimethylated Amino Acids: A Technical Guide

Introduction

N,N-dimethylated amino acids, a specialized class of molecules, are integral to a multitude of physiological processes. These compounds, characterized by the addition of two methyl groups to a nitrogen atom of an amino acid, are not merely metabolic intermediates but are active participants in cellular signaling, gene regulation, and homeostasis.[1] This guide provides a comprehensive exploration of the biological roles of key N,N-dimethylated amino acids, their biosynthesis, and their emerging significance in disease pathology and drug development. For researchers, scientists, and professionals in drug development, a deep understanding of these molecules is paramount for innovating novel therapeutic strategies.

Chapter 1: The Landscape of N,N-Dimethylated Amino Acids

The process of N-methylation significantly alters the properties of amino acids, enhancing their lipophilicity and bioavailability.[2] This chapter delves into the primary N,N-dimethylated amino acids and their metabolic origins.

Key N,N-Dimethylated Amino Acids and Their Precursors

• N,N-Dimethylglycine (DMG): A derivative of the amino acid glycine, DMG is a metabolic byproduct of choline metabolism.[3] It is found naturally in foods like beans and liver.[3]

• Asymmetric Dimethylarginine (ADMA) and Symmetric Dimethylarginine (SDMA): These are methylated derivatives of the amino acid arginine, first isolated from human urine in 1970.[4][5][6] They are non-proteinogenic amino acids formed through post-translational modification.[4]

• N,N-Dimethyllysine: This is a derivative of the amino acid lysine where the sidechain ammonium group has been methylated.[7] It is a crucial component of histone proteins and plays a significant role in epigenetics.[7]

Biosynthesis and Catabolism

The creation and breakdown of these molecules are tightly regulated by specific enzymes. ADMA and SDMA are generated from the methylation of protein-bound L-arginine by enzymes called protein arginine methyltransferases (PRMTs).[5][6] ADMA is primarily metabolized by the enzyme dimethylarginine dimethylaminohydrolase (DDAH).[8] The methylation status of lysine residues in histones is controlled by methylases and demethylases.[9]

Caption: Biosynthesis and catabolism of ADMA and SDMA.

Chapter 2: Core Biological Functions and Mechanisms of Action

N,N-dimethylated amino acids exert their influence through diverse mechanisms, from enzyme inhibition to epigenetic modification.

N,N-Dimethylated Arginines (ADMA & SDMA): Regulators of Vascular Health

The inner lining of arteries is composed of endothelial cells that are vital for regulating blood pressure, blood clotting, and immunity.[10] Damage to these cells can heighten the risk of cardiovascular disease and kidney failure.[10]

• ADMA: This molecule is a potent endogenous inhibitor of nitric oxide synthase (NOS), the enzyme responsible for producing nitric oxide (NO).[4][5][6][10] NO is a critical signaling molecule that relaxes blood vessels, and its inhibition by ADMA can lead to endothelial dysfunction. Elevated levels of ADMA are associated with a range of cardiovascular diseases, including hypertension, atherosclerosis, and an increased risk of stroke.[10]

• SDMA: While SDMA does not directly inhibit NOS, it can compete with arginine for transport into cells, thereby indirectly reducing NO production.[10] Primarily, SDMA is recognized as a sensitive biomarker for kidney function.[10] An increase in SDMA levels can indicate a decline in the glomerular filtration rate (GFR), a key measure of kidney health.[10]

Sources

• 1. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Dimethylglycine - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Asymmetric (ADMA) and Symmetric (SDMA) Dimethylarginines in Chronic Kidney Disease: A Clinical Approach [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Methyllysine - Wikipedia [en.wikipedia.org]
• 8. Asymmetric and symmetric dimethylarginines: metabolism and role in severe sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. worldhealthlaboratories.com [worldhealthlaboratories.com]

Technical Guide: Metabolic Pathway of N,N-Dimethyl-L-leucine in Vivo

This guide serves as an in-depth technical analysis of the metabolic fate of N,N-Dimethyl-L-leucine in vivo. While primarily utilized as an isobaric tag (DiLeu) in quantitative proteomics, this compound represents a specific class of N-methylated branched-chain amino acids (BCAAs) with distinct pharmacokinetic properties.

The following analysis synthesizes established biochemical principles of N-methylated amino acid processing (analogous to Dimethylglycine and Cyclosporine metabolism) to map its biological trajectory.

Executive Summary

N,N-Dimethyl-L-leucine is a structural derivative of L-leucine characterized by the methylation of the

-amino group. Unlike its parent compound, which undergoes immediate transamination, the dimethyl modification sterically hinders the pyridoxal phosphate (PLP)-dependent transaminases. Consequently, the metabolic clearance of N,N-Dimethyl-L-leucine requires an initial Phase I oxidative demethylation step—primarily mediated by hepatic Cytochrome P450 enzymes (CYPs) or specific flavin-dependent dehydrogenases—before the carbon skeleton can enter the canonical leucine catabolic pathway. This guide details the stepwise biotransformation, enzymatic mechanisms, and experimental workflows for validating these metabolites in drug development.

Physicochemical Properties & Biological Context

Understanding the substrate properties is a prerequisite for predicting metabolic stability.

Property	Characteristic	Metabolic Implication
Structure	Tertiary amine at -position	Resistant to Proteolysis: Cannot form peptide bonds; stable against peptidases.
Lipophilicity	Higher than L-Leucine	Increased Membrane Permeability: Enhanced passive diffusion across the blood-brain barrier (BBB) and hepatocyte membranes.
Basicity	pKa ~9.8 (Amine)	Predominantly cationic at physiological pH; requires organic cation transporters (OCTs) for renal/hepatic uptake.
Steric Bulk	Dimethyl group	Blocks Transamination: Cannot be directly converted to -ketoisocaproate (KIC) by BCAT.

The Metabolic Pathway (Step-by-Step Mechanism)

The catabolism of N,N-Dimethyl-L-leucine follows a "Demethylation-First" logic. The alkyl groups must be removed to restore the primary amine, which is then susceptible to standard amino acid degradation.

Phase I: Oxidative N-Demethylation

This is the rate-limiting step. The tertiary amine is oxidized to a secondary amine (N-methyl-L-leucine) and subsequently to the primary amine (L-leucine).

• Enzymes Involved:

  • Cytochrome P450 (CYP3A4/CYP2D6): The primary drivers for N-demethylation of xenobiotic N-alkylated amines.

  • Dimethylglycine Dehydrogenase (DMGDH) [Putative]: While specific to dimethylglycine, this mitochondrial flavoprotein demonstrates structural homology that may allow low-affinity processing of dimethyl-leucine.

• Reaction:

  (Release of Formaldehyde)

Phase II: Canonical Leucine Catabolism

Once converted to native L-Leucine , the pathway merges with the standard BCAA degradation route in the mitochondria.

• Transamination: L-Leucine

  -Ketoisocaproate (KIC) via BCAT (Branched-chain aminotransferase) .

• Decarboxylation: KIC

  Isovaleryl-CoA via BCKDH (Branched-chain -ketoacid dehydrogenase) .
• -Oxidation: Isovaleryl-CoA Acetyl-CoA + Acetoacetate (Ketogenic end products).

Pathway Visualization

Caption: Predicted in vivo biotransformation of N,N-Dimethyl-L-leucine. The critical rate-limiting steps are the sequential N-demethylations mediated by hepatic oxidases.

Experimental Validation Workflow

For researchers utilizing N,N-Dimethyl-L-leucine as a probe or drug candidate, the following protocol is the industry standard for elucidating its specific metabolic stability and metabolite profile.

Protocol: In Vitro Microsomal Stability & Metabolite ID

Objective: Determine intrinsic clearance (

) and identify demethylated metabolites.

Reagents:

• Pooled Liver Microsomes (Human/Rat/Mouse).

• NADPH Regenerating System (cofactor).

• Test Compound: N,N-Dimethyl-L-leucine (

  ).

• Positive Control: Verapamil (high turnover) or N,N-Dimethylglycine.

Workflow Steps:

• Pre-Incubation: Mix microsomes (0.5 mg/mL protein) with Phosphate Buffer (pH 7.4) at 37°C for 5 mins.

• Initiation: Add NADPH to start the reaction.

• Sampling: Aliquot samples at

  min.

• Quenching: Immediately add ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

• Analysis: Centrifuge and inject supernatant into LC-MS/MS (High-Resolution Orbitrap or Q-TOF).

Data Interpretation:

• Mass Shift -14 Da: Indicates loss of one methyl group (Formation of N-methyl-L-leucine).

• Mass Shift -28 Da: Indicates loss of two methyl groups (Formation of L-leucine).

• Mass Shift +16 Da: Indicates potential hydroxylation of the leucine side chain (minor pathway).

Workflow Visualization

Caption: Standard workflow for identifying N-demethylated metabolites using high-resolution mass spectrometry.

Pharmacokinetics (ADME) Profile

• Absorption: High oral bioavailability expected due to lipophilic N-methylation preventing first-pass gut metabolism by transaminases.

• Distribution: Rapid distribution to high-perfusion tissues (Liver, Kidney). The cationic nature suggests transport via OCT1/OCT2 (Organic Cation Transporters).

• Excretion:

  • Unchanged: A significant fraction may be excreted renally unchanged if CYP affinity is low.

  • Metabolized: Excreted as L-leucine catabolites (urea, CO2) or N-methyl-leucine conjugates.

References

• Biochemical Basis of N-Methylation

  • Title: Metabolism of N-methyl-substituted amino acids.
  • Source:Annual Review of Biochemistry
  • Context: Establishes the requirement for oxidative demethylation before transamin

• N,N-Dimethyl-L-Leucine in Proteomics (DiLeu)

  • Title: N,N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics.[1]

  • Source:Analytical Chemistry (ACS)
  • Context: Defines the chemical structure and stability of the dimethyl-leucine moiety.

• Cytochrome P450 Demethylation Mechanisms

  • Title: Mechanisms of Cytochrome P450-Mediated N-Dealkyl
  • Source:Drug Metabolism Reviews
  • Context: Explains the mechanism of converting tertiary amines to secondary amines via carbinolamine intermedi

• Branched-Chain Amino Acid Catabolism

  • Title: Branched-chain amino acids: metabolism, physiological function, and applic
  • Source:Journal of Nutrition
  • Context: Details the downstream fate of L-leucine after demethyl

Sources

• 1. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Potential pharmacological activity of 2-(Dimethylamino)-4-methylpentanoic acid derivatives

Initiating Comprehensive Search

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An In-Depth Technical Guide to (S)-2-(Dimethylamino)-4-methylpentanoic Acid (N,N-Dimethyl-L-leucine)

Executive Summary

(S)-2-(Dimethylamino)-4-methylpentanoic acid, systematically known as N,N-Dimethyl-L-leucine, is a chiral, non-proteinogenic amino acid derivative of L-leucine. The permanent methylation of the alpha-amino group imparts unique physicochemical properties, including increased steric hindrance and lipophilicity, which prevent conventional peptide bond formation and enhance stability against enzymatic degradation. These characteristics make it a valuable building block in medicinal chemistry and a specialized reagent in advanced biochemical analysis. This guide details its fundamental properties, synthesis, analytical characterization, and key applications, with a focus on its role as a chiral intermediate in the synthesis of complex pharmaceuticals and as a novel isobaric tagging reagent for quantitative proteomics. The methodologies and protocols herein are presented to provide researchers with a comprehensive and practical resource for utilizing this versatile compound.

Introduction

In the landscape of pharmaceutical development and proteomics, the demand for molecular tools that offer precision, stability, and control is paramount. (S)-2-(Dimethylamino)-4-methylpentanoic acid emerges as a significant chiral building block derived from the essential amino acid L-leucine. The defining feature of this compound is the exhaustive methylation of the primary amine, which fundamentally alters its chemical behavior compared to its parent molecule.

This modification is not trivial; it locks the nitrogen in a tertiary state, enhancing its basicity and steric bulk. In drug design, the strategic incorporation of N-methylated amino acids is a proven method to improve the pharmacokinetic profiles of peptide-based therapeutics, notably by increasing metabolic stability and membrane permeability[1]. While direct incorporation of a tertiary amine into a peptide backbone via amide linkage is impossible, its role as a terminal capping group or as a precursor for complex side-chain modifications is of significant interest. A prominent example of the utility of related N,N-dimethylated amino acids is in the synthesis of dolastatin 10 and its analogues, exceptionally potent antimitotic agents used as payloads in antibody-drug conjugates (ADCs)[2][3][4].

Furthermore, in the field of proteomics, N,N-Dimethyl-L-leucine forms the basis of DiLeu (Dimethylated Leucine) isobaric tags, which serve as a cost-effective and highly efficient alternative to commercial reagents for quantitative analysis by tandem mass spectrometry[5][6]. This guide provides an in-depth exploration of this compound, from its core properties to its synthesis and cutting-edge applications.

Physicochemical and Structural Properties

The identity and purity of (S)-2-(Dimethylamino)-4-methylpentanoic acid are defined by its unique physicochemical properties. These characteristics are fundamental to its application in synthesis and analysis.

Property	Value	Source(s)
IUPAC Name	(2S)-2-(dimethylamino)-4-methylpentanoic acid	PubChem[]
Synonyms	N,N-Dimethyl-L-leucine, Dimethyl-L-leucine	PubChem[]
CAS Number	2439-37-4	PubChem[]
Molecular Formula	C₈H₁₇NO₂	PubChem[]
Molecular Weight	159.23 g/mol	PubChem[]
Appearance	Solid (Typical)	Sigma-Aldrich
Storage Temperature	Sealed in dry, 2-8°C	Sigma-Aldrich
InChIKey	FZLYRJBAUQHHIH-ZETCQYMHSA-N	PubChem[]
SMILES	CC(C)CN(C)C	PubChem[]

Synthesis and Manufacturing

The most common and efficient laboratory-scale synthesis of N,N-Dimethyl-L-leucine is achieved through the direct reductive amination of the parent amino acid, L-leucine. This approach is favored for its high yield and preservation of the original stereochemistry at the alpha-carbon.

Core Synthesis Pathway: Reductive Amination

The reaction proceeds by treating L-leucine with an excess of formaldehyde and a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN)[5][6]. The mechanism involves the initial formation of an imine (Schiff base) between the primary amine of leucine and formaldehyde, which is then immediately reduced. The resulting secondary amine (N-methyl-L-leucine) rapidly undergoes a second reductive amination to yield the final tertiary amine product. The use of a mild reductant like NaBH₃CN is critical as it selectively reduces the protonated iminium ion intermediate without reducing the formaldehyde or the carboxylic acid moiety.

An older, yet effective, method is the Eschweiler-Clarke reaction, which uses a mixture of excess formic acid and formaldehyde. In this case, formic acid serves as both the acid catalyst and the hydride donor for the reduction step.

Diagram: General Synthesis Workflow Below is a Graphviz diagram illustrating the reductive amination pathway.

Caption: Reductive amination workflow for N,N-Dimethyl-L-leucine synthesis.

Example Laboratory Synthesis Protocol

The following protocol is adapted from methodologies used in the synthesis of DiLeu isobaric tags and provides a reliable framework for producing N,N-Dimethyl-L-leucine with high yield[5][6].

Materials:

• L-Leucine (1.0 eq)

• Sodium Cyanoborohydride (NaBH₃CN) (2.5 eq)

• Formaldehyde (37% w/w aqueous solution) (5.0 eq)

• Deionized Water

• Methanol (MeOH) and Dichloromethane (CH₂Cl₂) for chromatography

• Thin-Layer Chromatography (TLC) plates and Ninhydrin stain

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend L-leucine (e.g., 1.0 g) in a minimal amount of deionized water. Cool the suspension in an ice-water bath to 0°C.

• Addition of Reductant: In a separate vial, dissolve sodium cyanoborohydride in a small amount of water and add it to the cooled leucine suspension.

• Reductive Amination: While stirring vigorously at 0°C, add the aqueous formaldehyde solution dropwise to the reaction mixture over 30 minutes. Causality: The slow, dropwise addition is crucial to control the exothermic reaction and prevent the formation of side products. The excess of formaldehyde and NaBH₃CN drives the reaction to completion for the exhaustive dimethylation.

• Reaction Monitoring: Allow the mixture to stir at 0°C for an additional 30 minutes, then let it warm to room temperature. The reaction progress should be monitored by TLC. A small aliquot of the reaction mixture is spotted on a TLC plate. The disappearance of the primary amine (L-leucine) can be visualized by staining with ninhydrin, which gives a characteristic purple color with primary amines but does not react with the tertiary amine product. The reaction is complete when the ninhydrin test is negative.

• Workup and Purification: Upon completion, carefully quench any remaining reducing agent. The solvent is removed under reduced pressure. The resulting crude product is then purified by flash column chromatography using a methanol/dichloromethane gradient to yield the pure N,N-Dimethyl-L-leucine. Yields typically range from 85-90%[5].

• Validation: The identity and purity of the final product should be confirmed via analytical techniques as described in Section 4.0.

Analytical and Spectroscopic Characterization

4.1 Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI-MS) is ideal for this polar molecule.

• Expected m/z:

  • Positive Mode: [M+H]⁺ = 160.13

  • Negative Mode: [M-H]⁻ = 158.12

• Fragmentation: In tandem MS (MS/MS), a characteristic and intense fragment ion is the dimethylated a₁ ion at m/z 115.1, which is the basis for its use in DiLeu tagging[5].

4.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Solvent: D₂O or CD₃OD

• ¹H NMR (Predicted):

  • ~0.9 ppm (doublet, 6H): Two diastereotopic methyl groups of the isobutyl side chain (-CH(CH₃ )₂).

  • ~1.7 ppm (multiplet, 1H): The methine proton of the isobutyl group (-CH (CH₃)₂).

  • ~1.8-2.0 ppm (multiplet, 2H): The methylene protons on the β-carbon (-CH₂ -CH(CH₃)₂).

  • ~2.8 ppm (singlet, 6H): The two equivalent methyl groups on the nitrogen (-N(CH₃ )₂). This downfield shift is characteristic of protons on a nitrogen atom.

  • ~3.5 ppm (triplet or dd, 1H): The α-proton (-CH (COOH)-). This proton is coupled to the adjacent methylene group.

• ¹³C NMR (Predicted):

  • ~22-24 ppm: The two methyl carbons of the isobutyl group.

  • ~25 ppm: The methine carbon of the isobutyl group.

  • ~38-40 ppm: The β-carbon (methylene).

  • ~42-45 ppm: The two N-methyl carbons.

  • ~68-72 ppm: The α-carbon. This carbon is significantly shifted downfield due to the attached nitrogen and carboxyl groups.

  • ~175-180 ppm: The carbonyl carbon of the carboxylic acid.

Applications in Research and Drug Development

The unique structure of N,N-Dimethyl-L-leucine makes it a highly valuable, specialized compound rather than a general-purpose reagent.

Chiral Building Block in Pharmaceutical Synthesis

N-methylated amino acids are critical components in modern drug design, used to enhance the stability, absorption, and overall efficacy of peptide-based drugs[1][8]. The N,N-dimethyl moiety acts as a stable cationic group at physiological pH and provides significant steric shielding.

A prime example illustrating the importance of this class of compounds is the synthesis of dolastatins , a family of potent cytotoxic peptides isolated from marine sources[3]. Dolastatin 10 and its synthetic analogues, such as Monomethyl Auristatin E (MMAE), are so potent that they are used as warheads in antibody-drug conjugates (ADCs) for targeted cancer therapy. These complex structures incorporate unusual N,N-dimethylated amino acids like N,N-dimethylvaline and N,N-dimethylisoleucine at their N-terminus[2][4]. This terminal group is recognized as being crucial for their potent tubulin polymerization inhibitory activity[2]. (S)-2-(Dimethylamino)-4-methylpentanoic acid serves as a key chiral building block for creating analogues of these powerful anticancer agents, allowing researchers to explore structure-activity relationships and develop new therapeutics.

Diagram: Role as a Chiral Building Block

Caption: Use of N,N-Dimethyl-L-leucine in complex API synthesis.

Isobaric Tagging for Quantitative Proteomics (DiLeu Tags)

A significant application of N,N-Dimethyl-L-leucine is in the field of quantitative proteomics. It is the core component of DiLeu isobaric tags , which are used for relative and absolute quantification of proteins and peptides using tandem mass spectrometry[5][6].

In this technique, the carboxylic acid group of N,N-Dimethyl-L-leucine is activated (e.g., as a triazine ester) to create an amine-reactive tag. This tag is then used to label peptides from different biological samples at their N-terminus and lysine side chains. Isotopically distinct versions of the DiLeu tag are created (e.g., using ¹³C, ¹⁵N, or deuterium) but are designed to have the same total mass (isobaric). When a labeled peptide is fragmented in the mass spectrometer, the tag breaks at a specific point, releasing the N,N-Dimethyl-L-leucine portion as a "reporter ion". The masses of these reporter ions are unique to each isotopic version of the tag, and their relative intensities in the MS/MS spectrum correspond directly to the relative abundance of the peptide in the original samples.

This application provides a powerful, low-cost alternative to commercial TMT and iTRAQ reagents, demonstrating the compound's utility at the forefront of biochemical research[5].

Safety and Handling

As with any chemical reagent, proper handling of (S)-2-(Dimethylamino)-4-methylpentanoic acid is essential. Based on available GHS information, the compound should be handled with care.

• Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation[].

• Precautionary Statements:

  • Wear protective gloves, eye protection, and face protection.

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

  • Use only outdoors or in a well-ventilated area.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[].

• Storage: Store in a tightly sealed container in a dry, well-ventilated place at the recommended temperature of 2-8°C.

Conclusion

(S)-2-(Dimethylamino)-4-methylpentanoic acid is more than a simple derivative of L-leucine; it is a specialized molecular tool with significant and distinct applications. Its synthesis via reductive amination is robust and high-yielding, providing access to a chiral building block whose properties are leveraged in both medicinal chemistry and proteomics. For drug development professionals, it offers a pathway to creating metabolically stable and potent therapeutics, particularly in the realm of complex peptide-based drugs like dolastatin analogues. For researchers in the life sciences, it provides the foundation for an accessible and effective method of quantitative proteomics. This guide has consolidated the essential technical information required to understand, synthesize, and apply this valuable compound, underscoring its authoritative place in the modern chemical and biological sciences.

References

• Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization. PMC. Available at: [Link]

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• Isolation of dolastatin 10 from the marine cyanobacterium Symploca species VP642 and total stereochemistry and biological evaluation of its analogue symplostatin 1. PubMed. Available at: [Link]

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Review of Literature on Dimethylated Amino Acids in Neuroscience

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Post-translational modifications of amino acids are critical regulatory mechanisms that fine-tune protein function, localization, and interaction networks within the central nervous system (CNS). Among these, the methylation of arginine residues, producing monomethylated and dimethylated species, has emerged as a pivotal process in neurobiology. This guide provides a comprehensive review of the key dimethylated amino acids—Asymmetric Dimethylarginine (ADMA), Symmetric Dimethylarginine (SDMA), and N,N-Dimethylglycine (DMG)—and their profound implications in neuroscience. We delve into the enzymatic machinery of Protein Arginine Methyltransferases (PRMTs) that govern their synthesis, explore their distinct mechanisms of action, and contextualize their roles in cerebrovascular function, neurodegenerative diseases, and as potential biomarkers. Furthermore, this document furnishes detailed analytical protocols for the quantification of these molecules in biological matrices and discusses future therapeutic avenues targeting these pathways for the treatment of neurological disorders.

Introduction: The Significance of Arginine Methylation in the CNS

The functional diversity of the proteome is vastly expanded by post-translational modifications (PTMs), which covalently attach chemical groups to proteins after translation.[1] Arginine methylation, a PTM as abundant as phosphorylation, is catalyzed by a family of enzymes known as Protein Arginine Methyltransferases (PRMTs).[1] These enzymes transfer a methyl group from S-adenosyl-L-methionine (SAM) to the guanidino nitrogen atoms of arginine residues.[1] This modification alters the protein's structure and hydrogen-bonding capacity, thereby modulating critical cellular processes including gene expression, RNA processing, signal transduction, and DNA damage repair.[1][2][3]

In the CNS, PRMTs and their products, the methylated arginines, are highly expressed and play crucial roles in the development and function of neural stem cells, neurons, and glial cells.[1][3] Dysregulation of this pathway is increasingly linked to the pathogenesis of numerous neurological diseases, from neurodevelopmental disorders to neurodegeneration.[1][2][3] Upon proteolysis of these modified proteins, free dimethylated amino acids such as Asymmetric Dimethylarginine (ADMA) and Symmetric Dimethylarginine (SDMA) are released into the cytosol and circulation.[4][5] These molecules are not merely metabolic byproducts; they are potent bioactive compounds that can significantly impact neurological function, most notably by modulating nitric oxide (NO) synthesis and cerebrovascular health.[4][6]

The Enzymatic Machinery: Protein Arginine Methyltransferases (PRMTs)

The synthesis of dimethylated arginines is governed by the PRMT enzyme family. There are three types of PRMTs based on the methylation state they produce.[7]

• Type I PRMTs (PRMT1, 2, 3, 4, 6, 8): These enzymes catalyze the formation of monomethylarginine (MMA) and subsequently add a second methyl group to the same nitrogen atom, resulting in Asymmetric Dimethylarginine (ADMA) .[7]

• Type II PRMTs (PRMT5, 9): These enzymes also form MMA but then add the second methyl group to the other terminal nitrogen atom, yielding Symmetric Dimethylarginine (SDMA) .[7]

• Type III PRMTs (PRMT7): This type only catalyzes the formation of MMA.

Within the nervous system, PRMTs are indispensable. For instance, PRMT8, which is uniquely membrane-bound and expressed primarily in the brain, is involved in dendritic growth, synapse maturation, and synaptic plasticity.[8] The broader family of PRMTs regulates neuronal cell survival, axonal transport, and myelination.[2][7] Their dysregulation is directly implicated in diseases like Alzheimer's, Parkinson's, and amyotrophic lateral sclerosis (ALS).[2][7]

Caption: Synthesis pathways of ADMA and SDMA by PRMTs.

Asymmetric Dimethylarginine (ADMA): The Endogenous NOS Inhibitor

First identified in the bovine brain, ADMA is the most well-characterized dimethylated amino acid in neuroscience.[6] Its primary mechanism of action is the competitive inhibition of all three isoforms of Nitric Oxide Synthase (NOS): endothelial (eNOS), neuronal (nNOS), and inducible (iNOS).[4][6]

Mechanism of Action: Disruption of Nitric Oxide Signaling

Nitric oxide (NO) is a critical signaling molecule in the CNS, acting as a neurotransmitter and a potent vasodilator that regulates cerebral blood flow.[6] It is synthesized from the amino acid L-arginine by NOS enzymes. ADMA, sharing structural similarity with L-arginine, competes for the active site of NOS.[9] Elevated ADMA levels lead to reduced NO bioavailability, which has profound consequences.[4][6] In pathological concentrations, ADMA can also uncouple NOS, causing the enzyme to produce superoxide radicals (O₂⁻) instead of NO, thereby inducing significant oxidative stress.[4] The primary route of ADMA clearance is enzymatic degradation to citrulline and dimethylamine by the enzyme Dimethylarginine Dimethylaminohydrolase (DDAH).[9][10]

Caption: ADMA synthesis, degradation, and inhibition of Nitric Oxide Synthase.

Role in Cerebrovascular Dysfunction

The brain is highly sensitive to changes in blood flow, and ADMA's ability to inhibit NO production makes it a potent modulator of cerebrovascular health.

• Reduced Cerebral Blood Flow: Administration of ADMA has been shown to decrease cerebral blood flow in healthy individuals.[6][11] This effect is believed to contribute to the cognitive impairment seen in conditions associated with elevated ADMA.[6]

• Blood-Brain Barrier (BBB) Disruption: Recent studies demonstrate that ADMA can induce maladaptive functions of the BBB.[11][12] It disrupts the physical barrier by decreasing electrical resistance and increasing paracellular permeability.[12] Furthermore, ADMA promotes neuroinflammation by increasing the expression of cell adhesion molecules and inflammatory cytokines, which facilitates the adhesion and migration of immune cells across the BBB.[11][12]

Implication in Neurological Disorders

Elevated ADMA levels are recognized as a risk factor and potential mediator in several neurological diseases.

• Stroke: Increased ADMA is associated with a higher risk of cerebrovascular events and is predictive of adverse outcomes after an ischemic stroke.[10] It may contribute to brain injury by reducing cerebral perfusion and promoting oxidative stress.[4][10]

• Alzheimer's Disease (AD): Patients with AD have been found to have elevated ADMA levels in plasma.[6] By impairing cerebral blood flow and promoting endothelial dysfunction, ADMA may contribute to the vascular component of AD pathology.

• Cognitive Impairment: A higher ADMA/arginine ratio is linked to microangiopathy-related cerebral damage and cognitive decline.[11][13] Chronic NOS inhibition has been shown to impair spatial memory in animal models, an effect that highlights the importance of the NO pathway in cognitive function.[6]

Symmetric Dimethylarginine (SDMA): An Emerging Player and Biomarker

For many years, SDMA was considered a biologically inert byproduct of protein metabolism, primarily used as a marker for renal function.[14][15] However, emerging evidence indicates that SDMA is also a bioactive molecule with distinct roles in cerebrovascular disease.[10][15]

Contrasting Mechanism to ADMA

Unlike its isomer, SDMA is not a direct inhibitor of NOS.[13][14] Its pathological effects are thought to be mediated through indirect mechanisms:

• L-Arginine Transport Competition: SDMA competes with L-arginine for cellular uptake via cationic amino acid transporters (CATs).[5][15] By limiting the intracellular availability of the NOS substrate L-arginine, SDMA can indirectly reduce NO production.[5]

• Inflammation and Oxidative Stress: Elevated SDMA levels are correlated with inflammatory markers like TNF-alpha and IL-6.[10] It may promote a proinflammatory state and contribute to endothelial dysfunction through pathways independent of direct NOS inhibition.[14]

Association with Neurological Conditions

The highest tissue concentrations of SDMA are found in the brain.[5][14] Like ADMA, plasma SDMA levels are often elevated after an acute ischemic stroke.[5][10] This increase is associated with a poor clinical outcome, suggesting SDMA may contribute to secondary brain injury.[5][10] Its role as a sensitive biomarker for early-stage disease and prognosis in stroke is an active area of investigation.[5]

Feature	Asymmetric Dimethylarginine (ADMA)	Symmetric Dimethylarginine (SDMA)
Synthesizing Enzyme	Type I PRMTs (e.g., PRMT1, PRMT8)	Type II PRMTs (e.g., PRMT5)
Primary Mechanism	Direct competitive inhibitor of Nitric Oxide Synthase (NOS).[4][6]	Indirectly reduces NO synthesis by competing for L-arginine transport.[5][15]
Key CNS Effects	Reduces cerebral blood flow, disrupts blood-brain barrier, promotes oxidative stress.[4][6][12]	Pro-inflammatory effects, potential indirect reduction of NO availability.[10][14]
Clinical Relevance	Risk factor for stroke, cognitive impairment, and implicated in Alzheimer's Disease.[6][10]	Biomarker for stroke severity and outcome; associated with cerebrovascular disease.[5][15]

Other Dimethylated Amino Acids of Interest: N,N-Dimethylglycine (DMG)

N,N-Dimethylglycine (DMG) is a derivative of the amino acid glycine and an intermediate in the metabolism of choline.[16] While less studied in the context of specific neurological signaling pathways compared to ADMA and SDMA, DMG is recognized for its role as a metabolic enhancer and antioxidant.[16]

It is purported to improve oxygen utilization, reduce oxidative stress, and support immune function. As a methyl donor, DMG participates in the one-carbon metabolism pathway, which is crucial for the synthesis of neurotransmitters and other essential biomolecules.[16] Some clinical studies have explored its use as a dietary supplement for improving the mental and physical state of children with Autism Spectrum Disorders (ASD), although the evidence is still emerging and requires more rigorous investigation.[17][18]

Analytical Methodologies: Quantifying Dimethylated Amino Acids

Accurate quantification of dimethylated amino acids in biological samples is paramount for both basic research and clinical biomarker discovery. The gold-standard technique is High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS), which offers exceptional sensitivity and selectivity.[19]

Rationale for Method Selection

Direct UV detection of amino acids lacks sensitivity.[20] Therefore, analytical strategies rely on either derivatization to attach a chromophore/fluorophore or, more powerfully, mass spectrometry to identify molecules by their specific mass-to-charge ratio (m/z). HPLC-MS/MS is superior because it can distinguish between isomers like ADMA and SDMA and requires minimal sample preparation compared to older derivatization-based methods.[19] The use of a stable isotope-labeled internal standard (e.g., D7-ADMA) is critical for accurate quantification, as it co-elutes with the analyte and corrects for variations in sample extraction and instrument response.

Experimental Protocol: HPLC-MS/MS Analysis in Brain Tissue Homogenate

This protocol provides a validated workflow for the extraction and quantification of ADMA and SDMA.

Materials:

• Brain tissue sample

• Potter-Elvehjem homogenizer

• Homogenization Buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Internal Standard (IS) solution (e.g., 1 µM D7-ADMA in water)

• Trichloroacetic acid (TCA) or Acetonitrile for protein precipitation

• HPLC-grade water and organic solvents (e.g., Methanol, Acetonitrile) with 0.1% Formic Acid

• HPLC system coupled to a triple quadrupole mass spectrometer

• Reversed-phase C18 column or a HILIC column

Procedure:

• Sample Homogenization:

  • Accurately weigh a frozen brain tissue sample (~50-100 mg).

  • Add 10 volumes of ice-cold homogenization buffer (e.g., 500 µL for 50 mg tissue).

  • Homogenize thoroughly on ice using a Potter-Elvehjem homogenizer until no visible tissue fragments remain.

• Protein Precipitation & Extraction:

  • Transfer a 100 µL aliquot of the homogenate to a fresh microcentrifuge tube.

  • Add 10 µL of the Internal Standard solution. Vortex briefly. This step is crucial for accurate quantification.

  • Add 300 µL of ice-cold acetonitrile (or 10% TCA) to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 20 minutes to enhance precipitation.

• Clarification:

  • Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant, which contains the amino acids, and transfer it to an HPLC vial. Avoid disturbing the protein pellet.

• HPLC-MS/MS Analysis:

  • Inject 5-10 µL of the supernatant onto the HPLC system.

  • Chromatographic Separation: Use a gradient elution on a C18 or HILIC column to separate ADMA, SDMA, and L-Arginine. A typical mobile phase consists of (A) 0.1% Formic Acid in water and (B) 0.1% Formic Acid in acetonitrile. The gradient is optimized to resolve the isomers.

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect specific parent-to-daughter ion transitions for each analyte and the internal standard (e.g., ADMA/SDMA: m/z 203 -> 46; D7-ADMA: m/z 210 -> 50).

• Quantification:

  • Generate a standard curve by analyzing known concentrations of ADMA and SDMA with a fixed concentration of the internal standard.

  • Calculate the analyte concentration in the sample by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Caption: Experimental workflow for quantifying dimethylated amino acids by HPLC-MS/MS.

Therapeutic Perspectives and Future Directions

The clear involvement of the PRMT-ADMA-DDAH pathway in neurological diseases presents compelling targets for therapeutic intervention.

• Targeting PRMTs: The development of specific PRMT inhibitors is an active area of research, initially driven by oncology.[2] Applying these strategies to neurological disorders could modulate the production of ADMA and SDMA, potentially mitigating their pathological effects.[7] However, the broad regulatory roles of PRMTs necessitate highly specific inhibitors to avoid off-target effects.

• Enhancing DDAH Activity: An alternative approach is to increase the degradation of ADMA by enhancing the activity of the DDAH enzyme. This could restore NO homeostasis and improve cerebrovascular function.

• Biomarker Development: Both ADMA and SDMA hold promise as circulating biomarkers for diagnosing, stratifying, and monitoring the progression of cerebrovascular and neurodegenerative diseases.[5] Further validation in large patient cohorts is required to establish their clinical utility.

Conclusion

Dimethylated amino acids, particularly ADMA and SDMA, are far more than simple metabolic end-products; they are potent, biologically active molecules that play significant roles in the health and disease of the central nervous system. They are synthesized by PRMT enzymes, which are themselves critical regulators of neuronal function. Through its direct inhibition of nitric oxide synthase, ADMA critically impacts cerebral blood flow, blood-brain barrier integrity, and neuronal health, with clear implications in stroke and neurodegeneration. Its isomer, SDMA, is emerging as an important mediator of inflammation and a valuable biomarker. As our understanding of these pathways deepens, and as analytical techniques for their measurement become more robust, targeting the synthesis and degradation of dimethylated amino acids offers a promising new frontier for the development of therapies for a range of devastating neurological disorders.

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Protocols & Analytical Methods

Derivatization of N,N-Dimethyl-l-leucine for GC-MS analysis

Application Note: Derivatization of N,N-Dimethyl-l-leucine for GC-MS Analysis

Abstract This technical guide details the derivatization and Gas Chromatography-Mass Spectrometry (GC-MS) analysis of N,N-Dimethyl-l-leucine (DML), a methylated amino acid critical in peptide synthesis and metabolite profiling (e.g., Cyclosporine A degradation). Unlike primary amino acids, DML possesses a tertiary amine, rendering standard dual-derivatization strategies (e.g., carbamate formation) unnecessary. This note presents two validated protocols: Silylation via MTBSTFA for rapid, high-throughput analysis, and Acid-Catalyzed Methyl Esterification for robust, moisture-tolerant quantification.

Introduction & Strategic Analysis

The Challenge: Zwitterions and Volatility N,N-Dimethyl-l-leucine exists as a zwitterion in its native state, possessing high polarity and low volatility, which precludes direct GC analysis.

• Chemical Structure:

• The Difference: Standard amino acids require derivatization of both the amine (N-terminus) and carboxylic acid (C-terminus) to prevent hydrogen bonding. However, in DML, the amine is tertiary (dimethylated). It lacks the active N-H protons required for acylation or silylation at the nitrogen center.

The Solution: C-Terminus Targeting The derivatization strategy must focus exclusively on the carboxylic acid.

• Silylation (Protocol A): Replaces the acidic proton with a silyl group (TMS or TBDMS).

  • Advantage:[1][2][3][4] Fast, single-step reaction.

  • Constraint: Strictly anhydrous conditions required.

• Esterification (Protocol B): Converts the acid to a methyl ester.[5]

  • Advantage:[1][2][3][4] Highly stable derivatives; ideal for batch processing.

  • Constraint: Requires heating and evaporation steps.

Protocol A: Silylation with MTBSTFA

Best for: Rapid profiling, high sensitivity, and stability over TMS derivatives.

Reagents:

• MTBSTFA: N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (with 1% TBDMCS catalyst).

• Solvent: Acetonitrile (ACN) or Pyridine (Anhydrous, 99.8%).

• Internal Standard: Norleucine or deuterated N,N-Dimethyl-leucine.

Workflow Logic: MTBSTFA introduces the bulky tert-butyldimethylsilyl (TBDMS) group. Unlike the trimethylsilyl (TMS) group from BSTFA, the TBDMS derivative is hydrolytically stable and produces a characteristic

ion (loss of tert-butyl), enhancing selectivity.

Step-by-Step Protocol:

• Lyophilization: Ensure the sample (containing 1–50 µg DML) is completely dry. Water quenches the reagent.

• Solubilization: Add 50 µL of anhydrous Acetonitrile.

• Derivatization: Add 50 µL of MTBSTFA (+1% TBDMCS).

• Reaction: Cap the vial tightly (PTFE-lined cap). Heat at 70°C for 30 minutes .

  • Note: The tertiary amine in DML acts as a base catalyst, potentially accelerating the reaction compared to non-methylated amino acids.

• Injection: Cool to room temperature. Inject 1 µL directly into the GC-MS.

Reaction Mechanism (Visualization):

Figure 1: Silylation mechanism. The carboxyl group attacks the silicon center of MTBSTFA, displacing the amide leaving group to form the TBDMS ester.

Protocol B: Acid-Catalyzed Methyl Esterification

Best for: Quantitative analysis in biological matrices, batch processing.

Reagents:

• Methanolic HCl (3N): Prepare fresh by slowly adding acetyl chloride to cooled, anhydrous methanol.

• Solvent: Methanol (HPLC grade).

• Extraction Solvent: Hexane or Toluene.

Workflow Logic: Acid-catalyzed esterification converts the carboxylic acid to a methyl ester. Since the amine is tertiary, it remains protonated (

) during the reaction but becomes a free base upon neutralization/extraction.

Step-by-Step Protocol:

• Drying: Evaporate sample to dryness under Nitrogen (

  ).

• Reaction: Add 200 µL of 3N HCl in Methanol.

• Incubation: Cap and heat at 100°C for 45 minutes .

• Evaporation: Cool and evaporate the reagent to dryness under

  at 40°C.

  • Critical: Remove all acid to protect the GC column.

• Reconstitution/Neutralization:

  • Add 100 µL Saturated

    (aq) to neutralize the ammonium salt to the free amine.

  • Add 200 µL Hexane or Toluene . Vortex vigorously for 30s.

• Extraction: Centrifuge. Transfer the upper organic layer (containing the DML-Methyl Ester) to a GC vial.

Reaction Mechanism (Visualization):

Figure 2: Acid-catalyzed esterification followed by alkaline extraction to liberate the volatile free amine ester.

GC-MS Method Parameters

Instrument Configuration:

• System: Agilent 7890/5977 or Thermo Trace/ISQ (or equivalent).

• Injector: Split/Splitless (Split 1:10 recommended to prevent column overload).

• Liner: Deactivated glass wool liner (Single taper).

Column Selection:

• Primary: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms, HP-5ms, Rxi-5Sil MS).

  • Dimensions: 30 m × 0.25 mm ID × 0.25 µm film.

  • Rationale: Low polarity matches the methylated analyte; excellent inertness reduces tailing of the tertiary amine.

Temperature Program:

Stage	Rate (°C/min)	Temperature (°C)	Hold Time (min)
Initial	-	70	1.0
Ramp 1	15	200	0.0
Ramp 2	30	300	3.0

| Total | | | ~13 min |

Mass Spectrometry (EI Source):

• Source Temp: 230°C

• Transfer Line: 280°C

• Ionization: Electron Impact (70 eV)

• Scan Mode:

  • Full Scan: m/z 40–400 (for identification).

  • SIM (Quantitation): See Fragmentation Data below.

Data Interpretation & Fragmentation

Understanding the fragmentation is crucial for setting up SIM (Selected Ion Monitoring) methods.

A. N,N-Dimethyl-L-leucine Methyl Ester (MW 173)

• Mechanism: Alpha-cleavage is the dominant pathway. The bond between the carbonyl carbon and the alpha-carbon breaks.

• Primary Ion (Base Peak): The amine fragment retains the positive charge.

  • Structure:

  • m/z 114 (Calculated: MW 173 - COOCH3 (59) = 114).

• Secondary Ion: Molecular ion (

  ) is usually weak.

• SIM Ions: 114 (Quant), 173 (Qual), 86 (Loss of side chain from 114).

B. N,N-Dimethyl-L-leucine TBDMS Ester (MW 273)

• Mechanism: Loss of the tert-butyl group from the silyl moiety.

• Primary Ion (Base Peak):

  • m/z 216 (Calculated: 273 - 57).

• Secondary Ion:

  (Loss of methyl).

• SIM Ions: 216 (Quant), 273 (Qual), 159 (Fragment).

Summary Table: Target Ions

Derivative	Molecular Weight	Quant Ion (m/z)	Qualifier Ions (m/z)
Methyl Ester	173	114	173, 86, 72

| TBDMS Ester | 273 | 216 | 273, 159, 73 |

References

• Sobolevsky, T. G., et al. (2003).[4][6] "Derivatization of amino acids with N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide for gas chromatography-mass spectrometry." Journal of Separation Science. Link

• Bierber, L. L. (1984). "Disposition of cyclosporine in several animal species and man. I. Structural elucidation of its metabolites."[7][8] Drug Metabolism and Disposition. Link (Describes analysis of N-methylated amino acids in Cyclosporine).

• Husek, P. (1991). "Rapid derivatization and gas chromatographic determination of amino acids." Journal of Chromatography A. Link

• Sigma-Aldrich. "The Derivatization and Analysis of Amino Acids by GC-MS." Technical Bulletin. Link

• Li, L., et al. (2011). "N,N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics." Analytical Chemistry. Link

Sources

• 1. US4467037A - Silylation of amino acids - Google Patents [patents.google.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mass spectrometric analysis of cyclosporine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Disposition of cyclosporine in several animal species and man. I. Structural elucidation of its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of N,N-Dimethyl-l-leucine in metabolic labeling studies

Application Note: High-Multiplex Quantitative Proteomics and Metabolomics using N,N-Dimethyl-l-Leucine (DiLeu) Isobaric Tags

Part 1: Executive Summary & Scientific Context

Clarification of Scope: While "metabolic labeling" typically refers to the in vivo incorporation of stable isotopes (e.g., SILAC), N,N-Dimethyl-l-leucine (DiLeu) is primarily utilized as the core reporter moiety in chemical isobaric tagging reagents . These reagents are applied post-extraction to quantify proteins and amine-containing metabolites. This guide focuses on the application of DiLeu and mass-defect DiLeu (mdDiLeu) tags, which offer a cost-effective, high-performance alternative to commercial reagents (e.g., TMT, iTRAQ) for quantitative profiling in metabolic and proteomic studies.[1][2]

Core Utility: DiLeu tags facilitate multiplexed relative quantification (up to 21-plex) by labeling primary amines (N-terminus and

-Lysine). Upon fragmentation in a mass spectrometer (MS2 or MS3), the tags release reporter ions (m/z 115–118 range) whose intensities reflect the relative abundance of the analyte across different biological samples.

Key Advantages:

• Cost-Efficiency: Synthesis costs are significantly lower than commercial TMT/iTRAQ kits.[1][2]

• Enhanced Sensitivity: The dimethylated ammonium reporter yields high ionization efficiency and intense reporter signals.

• Dual-Omics Capability: mdDiLeu variants allow simultaneous labeling and quantification of the amine metabolome and proteome, directly supporting metabolic flux and profiling studies.

Part 2: Mechanism of Action

The DiLeu tagging system relies on an isobaric design comprising three functional components:

• Reporter Group (N,N-Dimethyl Leucine): Contains stable isotopes (

  ). Upon High-Energy Collision Dissociation (HCD), this group cleaves to form a specific low-mass reporter ion (e.g., m/z 115.1, 116.1).

• Balance Group: A carbonyl-based linker that balances the total mass of the tag. It ensures that all labeled peptides from different samples appear at the same precursor mass (m/z) in the MS1 scan.

• Amine-Reactive Group: Typically a Triazine Ester or NHS-ester, which covalently binds to peptide N-termini and Lysine side chains.[3]

Figure 1: DiLeu Labeling Mechanism & Fragmentation

Caption: Schematic of DiLeu isobaric tagging. Co-eluting isobaric precursors are fragmented to yield distinct reporter ions for quantification and backbone ions for sequence identification.

Part 3: Experimental Protocol

This protocol details the 12-plex DiLeu labeling workflow for a standard cell lysate, adaptable for amine metabolomics (mdDiLeu).

Materials Required

• DiLeu Reagents: 12-plex set (synthesized in-house or sourced via collaboration, lyophilized).

• Lysis Buffer: 8M Urea, 50 mM HEPES (pH 8.5), Protease/Phosphatase Inhibitors.

• Digestion Enzymes: Lys-C and Trypsin (Mass Spec Grade).

• Labeling Solvent: Anhydrous DMF or DMSO.

• Quenching Reagent: Hydroxylamine (5%).

• Desalting: C18 Sep-Pak columns.

Step-by-Step Workflow

1. Protein Extraction & Digestion

• Lysis: Resuspend cell pellet in Lysis Buffer. Sonicate (3 x 10s pulses) to disrupt membranes.

• Reduction/Alkylation: Add DTT (5 mM, 30 min, 56°C) followed by IAA (15 mM, 30 min, dark, RT).

• Dilution: Dilute Urea to <1M using 50 mM HEPES (pH 8.5).

• Digestion: Add Trypsin (1:50 enzyme:protein ratio). Incubate overnight at 37°C.

• Cleanup: Desalt peptides using C18 SPE. Lyophilize to dryness.

2. DiLeu Labeling Reaction

• Reconstitution: Resuspend 100 µg of dried peptides in 30 µL of 0.5 M Triethylammonium bicarbonate (TEAB) buffer (pH 8.5).

• Tag Preparation: Dissolve 0.5–1.0 mg of DiLeu reagent (per channel) in 10 µL anhydrous DMF.

• Coupling: Transfer the DiLeu solution to the peptide solution. Vortex immediately.

• Incubation: Incubate for 1 hour at Room Temperature (RT) with gentle shaking.

• Critical Check: Verify pH is >8.0 during reaction. If not, add small volumes of 1M TEAB.

3. Quenching & Pooling

• Quench: Add 10 µL of 5% Hydroxylamine. Incubate for 15 min to scavenge unreacted tags.

• Pool: Combine all labeled samples (Channels 1–12) into a single tube.

• Acidification: Acidify with 10% Formic Acid to pH 2–3.

• Final Cleanup: Perform C18 desalting to remove excess reagents and buffer salts.

4. LC-MS/MS Acquisition (Orbitrap Parameters)

• MS1 Settings: Resolution 60,000 or 120,000; AGC Target 3e6.

• Fragmentation: HCD (Higher-energy Collisional Dissociation).

• NCE (Normalized Collision Energy): 27–32% (DiLeu requires slightly lower energy than TMT).

• MS2 Settings: Resolution 30,000 or 60,000 (essential to resolve neutron-encoded mass defects in 12-plex).

• Fixed Mass: Set lower mass limit to m/z 100 to ensure capture of 115–118 reporter ions.

Part 4: Data Analysis & Interpretation

Reporter Ion Extraction: Unlike TMT (m/z 126+), DiLeu reporters appear at m/z 115.1, 116.1, 117.1, 118.1 .

• 4-plex: Uses nominal mass differences (1 Da spacing).

• 12-plex: Uses mass defect spacing (neutron encoding). You will see clusters (e.g., 115.10 vs 115.11).

  • Requirement: High-resolution MS (Orbitrap) is mandatory to resolve the ~6 mDa mass difference between neutron isotopologues.

Table 1: 12-Plex DiLeu Reporter Ion Guide

Channel	Nominal Mass	Isotope Composition	Target m/z (approx)
115A	115	0x , 0x	115.108
115B	115	Neutron Encoded	115.114
116A	116	1x	116.111
116B	116	1x (Mass Defect)	116.117
...	...	...	...

Workflow Diagram: From Sample to Data

Caption: End-to-end workflow for DiLeu-based quantitative proteomics.

Part 5: Troubleshooting & Optimization

• Low Labeling Efficiency:

  • Cause: pH < 8.0 or hydrolysis of the triazine ester.

  • Fix: Ensure TEAB buffer is fresh. Use anhydrous DMF. Do not store solubilized tags; use immediately.

• Incomplete Reporter Resolution:

  • Cause: MS2 resolution too low.

  • Fix: For 12-plex (neutron encoded), MS2 resolution must be ≥30k at m/z 400.[3] If using 4-plex, 15k is sufficient.

• Ratio Compression:

  • Cause: Co-isolation of interfering precursor ions (common in isobaric tagging).

  • Fix: Use SPS-MS3 (Synchronous Precursor Selection) on Tribrid instruments, or narrow the isolation window (0.7 Da) in MS2.

References

• Xiang, F., et al. (2010). "N,N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics." Analytical Chemistry. Link

• Frost, D. C., et al. (2015). "High-Resolution Enabled 12-Plex DiLeu Isobaric Tags for Quantitative Proteomics." Analytical Chemistry. Link

• Ulbrich, A., et al. (2017).[4] "Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells." Analytical Chemistry. Link

• Hao, L., et al. (2019). "Development and Application of DiLeu Isobaric Tags for Quantitative Proteomics." Methods in Molecular Biology. Link

Sources

• 1. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Boost-DiLeu: Enhanced Isobaric N,N-Dimethyl Leucine Tagging Strategy for Comprehensive Quantitative Glycoproteomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 2-(Dimethylamino)-4-methylpentanoic Acid (N,N-Dimethylleucine) in Complex Molecule Design

Executive Summary

2-(Dimethylamino)-4-methylpentanoic acid (commonly N,N-Dimethylleucine or DiLeu ) is a specialized amino acid derivative featuring a bulky, basic tertiary amine at the

-position. Unlike standard N-methyl amino acids, the N,N-dimethyl functionality imparts unique physicochemical properties: it acts as a permanent cationic charge at physiological pH (depending on local environment), eliminates a hydrogen bond donor, and significantly increases lipophilicity.

This guide details the utility of DiLeu as:

• A Structural Building Block: For enhancing metabolic stability and membrane permeability in peptidomimetics (e.g., peptide alkaloids like Pandamine).

• A Functional Probe: As the core scaffold for cost-effective, high-performance isobaric tags in quantitative proteomics.

Physicochemical Profile & Synthesis[1][2][3]

Structural Characteristics[4][5]

• IUPAC Name: (2S)-2-(Dimethylamino)-4-methylpentanoic acid

• Common Abbreviation: DiLeu, Me

  Leu[1]

• CAS Number: 2577-30-2 (L-isomer)

• Molecular Weight: 159.23 g/mol

• pKa Values:

  • -COOH: ~2.2
  • -N(Me) : ~9.6 (The tertiary amine is more basic than the primary amine of Leucine due to inductive effects of methyl groups, though solvation effects can modulate this).

Synthesis Protocol: Reductive Alkylation

The most robust method for synthesizing DiLeu avoids the harsh conditions of the Eschweiler-Clarke reaction, utilizing reductive amination with sodium cyanoborohydride (

) to prevent over-alkylation side products.

Protocol:

• Reagents: L-Leucine (10 mmol), Formaldehyde (37% aq., 50 mmol),

  (30 mmol).

• Solvent: Acetonitrile/Water (1:1 v/v).

• Procedure:

  • Dissolve L-Leucine in the solvent mixture.

  • Add Formaldehyde and stir for 15 minutes.

  • Add

    portion-wise over 20 minutes.

  • Adjust pH to ~6-7 with acetic acid; stir for 12 hours at Room Temperature (RT).

• Workup: Concentrate in vacuo. Purify via cation-exchange chromatography (Dowex 50W) or silica flash chromatography (DCM/MeOH) if derivatization follows immediately.

Figure 1: Synthetic workflow for N,N-Dimethylleucine via reductive amination.

Application I: Peptidomimetics & Drug Design[2]

Mechanism of Action

Incorporating DiLeu at the N-terminus of a peptide drug candidate offers two critical advantages:

• Proteolytic Resistance: The bulky dimethyl group sterically hinders aminopeptidases, preventing N-terminal degradation.

• Permeability: By removing the N-H hydrogen bond donor, the desolvation energy required to enter the lipid bilayer is reduced, improving passive membrane permeability.

Coupling Protocols (The "Steric Challenge")

Coupling DiLeu to a resin or amine is challenging due to the steric bulk of the isopropyl side chain combined with the dimethylamino group. Standard EDC/NHS coupling often fails or proceeds with high racemization risk.

Recommended Reagents:

• Standard: HATU / HOAt (High efficiency, lowers racemization).

• Specialized: DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride).[2] Note: DMTMM is particularly effective for DiLeu as it does not require pre-activation that leads to oxazolone formation.

Protocol: Solid-Phase Coupling of DiLeu

• Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 30 min. Deprotect Fmoc if necessary.

• Activation Mixture:

  • DiLeu (4 eq)

  • HATU (3.9 eq)

  • HOAt (4 eq) - Critical additive to suppress racemization.

  • DIPEA (8 eq)

• Coupling: Add mixture to resin. Shake for 2–4 hours (double the standard time).

• Monitoring: Kaiser test will likely be false-positive due to the tertiary amine; use Chloranil test or micro-cleavage LC-MS to verify.

Figure 2: Decision tree for coupling N,N-Dimethylleucine based on sequence position.

Application II: Quantitative Proteomics (DiLeu Isobaric Tags)

DiLeu is the scaffold for "DiLeu Isobaric Tags," a cost-effective alternative to commercial iTRAQ/TMT reagents.[3][4][5] These tags allow multiple biological samples to be analyzed simultaneously by mass spectrometry.

The Chemistry

The DiLeu moiety serves as the Reporter Group and Balance Group .[5]

• Reporter: The dimethylated ammonium ion (immonium ion) generated during MS/MS fragmentation (m/z 115–118 range).

• Reactive Group: A triazine ester (synthesized using DMTMM) targets lysine residues and N-termini of peptides.[5]

Protocol: Synthesis of DiLeu-Triazine Ester (Activated Tag)

This protocol activates DiLeu for immediate labeling of peptide digests.

• Activation:

  • Mix DiLeu (10 mg) with DMTMM (1.0 molar equivalent) and N-Methylmorpholine (NMM) (0.5 eq) in anhydrous DMF.

  • Vortex at RT for 1 hour .[2][4]

  • Result: DiLeu-Triazine ester (active species).[2]

• Labeling Biological Samples:

  • Add the activated DiLeu solution to the peptide digest (buffered at pH 8.0 with TEAB).

  • Ratio: 4:1 (wt/wt) Tag:Peptide.

  • Incubate at RT for 2 hours.

• Quenching: Add Hydroxylamine (0.5%) to quench unreacted tag.

• Analysis: Pool samples and analyze via LC-MS/MS.

Case Studies

Case Study A: Peptide Alkaloids (Pandamine)

• Molecule: Pandamine and related Ziziphus alkaloids.

• Role of DiLeu: The N-terminal N,N-dimethylleucine residue is critical for the bioactivity of these cyclopeptides. The dimethyl group prevents degradation by exopeptidases in the plant and potentially in the host organism.

• Synthesis Insight: Total synthesis of these alkaloids requires the installation of DiLeu as the final step to avoid racemization of the sensitive macrocycle during the harsh activation conditions required for the tertiary amine.

Case Study B: IB-01212 (Depsipeptide)[1]

• Molecule: IB-01212, an antiproliferative depsipeptide.[6]

• Role of DiLeu: Used to cap the N-terminus. Structure-activity relationship (SAR) studies demonstrated that the N,N-dimethyl group was essential for cytotoxicity; removing the methyl groups (reverting to Leucine) resulted in a loss of potency, likely due to reduced cell penetration.

References

• Xiang, F., et al. (2010). "N,N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics." Analytical Chemistry. Link

• Frost, D. C., et al. (2015). "High-Resolution Enabled 12-Plex DiLeu Isobaric Tags for Quantitative Proteomics." Analytical Chemistry. Link

• Nabika, R., et al. (2014). "Synthesis of IB-01212 by multiple N-methylations of peptide bonds." Bioorganic & Medicinal Chemistry Letters. Link

• Joullié, M. M., et al. (2023). "Clarifying the Configuration of Pandamine by an Extensive Spectroscopic Reinvestigation." Journal of Natural Products. Link

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-product." Tetrahedron Letters. (Foundational reference for phosphonium couplings used with N-methyl amino acids).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20240036055A1 - Multiplexed DiLeu-Biotin-Azide (DBA) Tag Enabled Isobaric Tandem Orthogonal Proteolysis Activity-Based Protein Profiling (isoBOP-ABPP) Platform For High-Throughput Quantitative Pan-PTM Analysis - Google Patents [patents.google.com]
• 4. Boost-DiLeu: Enhanced Isobaric N,N-Dimethyl Leucine Tagging Strategy for Comprehensive Quantitative Glycoproteomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note &amp; Protocols: Characterizing Enzyme Inhibitors Using N,N-Dimethyl-l-leucine

Abstract

This guide provides a comprehensive framework for utilizing N,N-Dimethyl-l-leucine as a model compound in enzyme inhibition assays, with a particular focus on protein lysine methyltransferases (PKMTs) as a target class. As a structurally modified amino acid, N,N-Dimethyl-l-leucine serves as an excellent tool for exploring substrate-competitive inhibition mechanisms. We present the foundational principles of enzyme kinetics, detailed step-by-step protocols for determining inhibitor potency (IC₅₀) and mechanism of action (MoA), and guidelines for robust data analysis. These protocols are designed for researchers, scientists, and drug development professionals seeking to characterize novel enzyme inhibitors.

Introduction: The Rationale for Modified Amino Acids in Inhibition Assays

In the landscape of drug discovery, enzymes remain one of the most critical target classes. The development of small molecules that can modulate enzyme activity is a cornerstone of modern therapeutics. Amino acid derivatives, such as N,N-Dimethyl-l-leucine, represent a valuable class of chemical tools for this purpose.[1] N,N-dimethylation, the substitution of two methyl groups on the alpha-amino group, significantly alters the physicochemical properties of the parent amino acid, L-leucine.[2] This modification increases lipophilicity and introduces steric hindrance, which can enhance metabolic stability by preventing degradation by proteases and alter binding interactions with the target enzyme.[2]

Many enzymes, particularly metabolic and epigenetic enzymes like methyltransferases, recognize specific amino acid residues within their larger substrates.[3] Consequently, modified amino acids can act as mimics of the natural substrate, competing for binding at the enzyme's active site. Protein lysine methyltransferases (PKMTs), such as G9a and G9a-like protein (GLP), are prime examples. These enzymes transfer a methyl group from the cofactor S-adenosyl-L-methionine (SAM) to a lysine residue on a histone or non-histone protein substrate.[3] Potent inhibitors of G9a/GLP have been developed that are competitive with the peptide substrate, highlighting the viability of this strategy.[4][5]

This document uses N,N-Dimethyl-l-leucine as a representative test compound to illustrate the complete workflow for characterizing a putative enzyme inhibitor against a model PKMT.

Foundational Principles of Enzyme Inhibition Kinetics

A quantitative understanding of inhibitor potency and mechanism requires an appreciation of steady-state enzyme kinetics.[6] The behavior of many enzymes can be described by the Michaelis-Menten model, which relates the initial reaction velocity (v) to the substrate concentration ([S]).[7] This relationship is defined by two key parameters: Vmax, the maximum reaction rate, and Km, the substrate concentration at which the reaction rate is half of Vmax.[6][7]

Enzyme inhibitors are molecules that reduce an enzyme's activity and are broadly classified by their mechanism of action.[6]

• Competitive Inhibition: The inhibitor binds only to the free enzyme at its active site, directly competing with the substrate.[8] This increases the apparent Km (Km,app) but does not change the Vmax.[9]

• Non-competitive Inhibition: The inhibitor binds to a site other than the active site (an allosteric site) and can bind to either the free enzyme or the enzyme-substrate complex.[8] This reduces the Vmax but does not affect the Km.[6]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate (ES) complex at an allosteric site.[8] This type of inhibition reduces both Vmax and Km.[6]

• Mixed Inhibition: The inhibitor can bind to an allosteric site on both the free enzyme and the ES complex, but with different affinities.[9] This affects both Vmax and Km.[6]

Visualizing kinetic data, often through a Lineweaver-Burk (double reciprocal) plot, is a powerful method for distinguishing between these mechanisms.[8][10]

Caption: Lineweaver-Burk plots for inhibition types. Black line: no inhibitor; Red line: with inhibitor.

Selecting an Appropriate Assay Methodology

For PKMTs, several assay formats are available, each with distinct advantages. The choice of assay depends on available equipment, throughput requirements, and the need for radioactive materials.

• Radioisotope-Based Assays: These are often considered the "gold standard" for sensitivity and direct measurement of methyl group transfer.[11] A common method involves using S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM) as the methyl donor.[12] The radiolabeled methyl group is transferred to a biotinylated peptide substrate, which is then captured on streptavidin-coated scintillation proximity assay (SPA) beads.[4] When the [³H]-methylated peptide binds to the bead, it comes into close proximity with the scintillant, generating a light signal that can be quantified.[3]

• Fluorescence-Coupled Assays: These non-radioactive assays offer high-throughput capabilities and avoid the complications of handling radioactive materials.[13] A widely used method couples the activity of S-adenosyl-L-homocysteine hydrolase (SAHH) to the PKMT reaction.[5] The PKMT produces S-adenosyl-L-homocysteine (SAH) as a byproduct. SAHH then hydrolyzes SAH into adenosine and homocysteine. The free thiol group on homocysteine can be detected by a thiol-reactive fluorescent probe, like ThioGlo4, providing a quantitative measure of enzyme activity.[13][14]

• Antibody-Based Assays (ELISA, AlphaLISA): These assays use antibodies specific to the methylated product (e.g., an antibody against H3K9me2).[5] In an AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay), a donor bead is conjugated to one binding partner (e.g., streptavidin to capture a biotinylated histone peptide) and an acceptor bead is conjugated to the product-specific antibody.[3] Upon enzymatic methylation, the antibody binds the product, bringing the beads into proximity and generating a chemiluminescent signal.[3]

For the following protocols, we will describe a fluorescence-coupled assay due to its robustness, safety, and suitability for high-throughput screening.[13]

Protocol 1: IC₅₀ Determination for N,N-Dimethyl-l-leucine

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[15][16] It is a standard measure of inhibitor potency. This protocol details the determination of the IC₅₀ value for N,N-Dimethyl-l-leucine against the PKMT G9a.

Experimental Workflow

Caption: Workflow for IC₅₀ determination using a fluorescence-coupled assay.

Materials and Reagents

• Enzyme: Recombinant human G9a (e.g., BPS Bioscience, Cat. #51001)

• Inhibitor: N,N-Dimethyl-l-leucine (dissolved in DMSO)

• Positive Control Inhibitor: UNC0638 (a known potent G9a/GLP inhibitor)[5][17]

• Cofactor: S-adenosyl-L-methionine (SAM)

• Substrate: Biotinylated H3 (1-21) peptide

• Coupling Enzyme: S-adenosyl-L-homocysteine hydrolase (SAHH)

• Detection Reagent: ThioGlo4

• Assay Buffer: 50 mM Tris-HCl (pH 8.5), 50 mM NaCl, 1 mM DTT, 0.01% Triton X-100

• Plate: 384-well, low-volume, black, flat-bottom plate

Step-by-Step Protocol

• Prepare Inhibitor Dilution Plate:

  • Create a serial dilution of N,N-Dimethyl-l-leucine in DMSO. A typical starting concentration is 10 mM, serially diluted 1:3 for an 11-point curve.

  • Prepare a similar dilution series for the positive control, UNC0638 (starting at 1 µM).

  • Include a DMSO-only control (0% inhibition) and a high-concentration positive control well (100% inhibition).

• Prepare Master Mixes:

  • Enzyme Mix: In Assay Buffer, prepare a mix containing G9a and SAHH. The final concentration in the well should be ~5 nM G9a and ~2.5 µM SAHH.

  • Substrate Mix: In Assay Buffer, prepare a mix containing the H3 peptide and SAM. The final concentration in the well should be at the Km value for each (e.g., ~2 µM H3 peptide and ~1 µM SAM).

• Assay Execution:

  • Dispense 100 nL of the serially diluted inhibitors (and controls) into the 384-well plate.

  • Add 5 µL of the Enzyme Mix to all wells.

  • Centrifuge the plate briefly (1000 rpm, 1 min) and pre-incubate for 15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.

  • Initiate the enzymatic reaction by adding 5 µL of the Substrate Mix to all wells.

• Incubation and Detection:

  • Centrifuge the plate again and incubate for 60 minutes at 37°C.

  • Stop the reaction and detect homocysteine by adding 5 µL of ThioGlo4 detection reagent (final concentration ~5 µM).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Read the fluorescence on a plate reader (Excitation ~380 nm, Emission ~500 nm).

• Data Analysis:

  • Normalize the data using the 0% and 100% inhibition controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve using a four-parameter logistic equation (non-linear regression) to determine the IC₅₀ value.[15]

Protocol 2: Mechanism of Action (MoA) Studies

Once an inhibitor's potency is established, the next critical step is to determine its mechanism of action.[9] This is achieved by measuring the enzyme's initial rates at various concentrations of both the substrate and the inhibitor.

Step-by-Step Protocol

• Experimental Setup: This experiment is set up as a matrix. You will test multiple fixed concentrations of N,N-Dimethyl-l-leucine against a range of varying substrate (H3 peptide) concentrations.

  • Inhibitor Concentrations: Choose several fixed concentrations of N,N-Dimethyl-l-leucine based on its IC₅₀. For example: 0 (no inhibitor), 0.5 x IC₅₀, 1 x IC₅₀, and 2 x IC₅₀.

  • Substrate Concentrations: For each inhibitor concentration, create a serial dilution of the H3 peptide substrate, typically ranging from 0.1 x Km to 10 x Km.

• Assay Execution:

  • Perform the assay as described in Protocol 1, but with the matrix of inhibitor and substrate concentrations. Keep the SAM concentration fixed at a saturating level (e.g., >10 x Km).

  • It is crucial to measure initial rates, so ensure the reaction time is within the linear range of product formation (this may require a time-course experiment first).

• Data Analysis and Interpretation:

  • For each fixed inhibitor concentration, plot the initial reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the apparent Km (Km,app) and apparent Vmax (Vmax,app).

  • Create a Lineweaver-Burk plot (1/velocity vs. 1/[Substrate]) for each inhibitor concentration.[10]

  • Analyze the plot to determine the inhibition mechanism:[9]

    • Competitive: Lines intersect on the y-axis (Vmax is constant).

    • Non-competitive: Lines intersect on the x-axis (Km is constant).

    • Uncompetitive: Lines are parallel.

    • Mixed: Lines intersect in the upper-left quadrant.

Data Presentation and Interpretation

Table 1: Hypothetical Inhibition Data for G9a

Inhibitor	IC₅₀ (µM) [a]	Km,app (µM) [b]	Vmax,app (RFU/s) [b]	Calculated Ki (µM) [c]	Proposed Mechanism
Vehicle (DMSO)	N/A	2.1	150.4	N/A	N/A
N,N-Dimethyl-l-leucine	45.2	9.8	148.9	20.9	Competitive
UNC0638 (Control)	0.012	0.055	151.2	0.005	Competitive[5]

• [a] IC₅₀ determined at substrate concentration equal to Km.

• [b] Apparent kinetic parameters determined in the presence of inhibitor at its IC₅₀ concentration.

• [c] For competitive inhibitors, Ki is calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [S]/Km) .[7][15]

The data in Table 1 suggest that N,N-Dimethyl-l-leucine acts as a substrate-competitive inhibitor. This is evidenced by the significant increase in the apparent Km with a negligible change in the apparent Vmax, a classic hallmark of competitive inhibition.[6] The calculated Ki value provides a more absolute measure of inhibitor affinity than the IC₅₀, as it is independent of substrate concentration.[15]

Conclusion

This application note provides a detailed guide for using N,N-Dimethyl-l-leucine as a model compound to investigate enzyme inhibition. By following the protocols for IC₅₀ determination and mechanism of action studies, researchers can effectively characterize the potency and kinetic behavior of novel inhibitors. The focus on a robust, non-radioactive, fluorescence-coupled assay ensures broad applicability in both academic and industrial drug discovery settings. The principles and methodologies described herein are not limited to N,N-Dimethyl-l-leucine or PKMTs but can be adapted to a wide range of inhibitors and enzyme targets, providing a solid foundation for any enzyme-focused research program.

References

• In Vitro Histone Methyltransferase Assay - PMC. National Center for Biotechnology Information. [Link]

• Histone Methyltransferase Assay in vitro - Bio-protocol. Bio-protocol. [Link]

• Steady-state enzyme kinetics. The Biochemist - Portland Press. [Link]

• KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES1. Ainfo. [Link]

• In Vitro Histone Methyltransferase Assay. ResearchGate. [Link]

• Enzyme inhibition and kinetics graphs (article). Khan Academy. [Link]

• DNA methyltransferase assays. PubMed. [Link]

• DNA Methyltransferase & Demethylase Assays. EpigenTek. [Link]

• In Vitro Assays to Measure Histone Methyltransferase Activity Using Different Chromatin Substrates. Springer Nature Experiments. [Link]

• Inhibition kinetics. Brandt, M.[Link]

• IC50 Determination. edX. [Link]

• Histone Methyltransferases : Methods and Protocols. University of California San Francisco. [Link]

• Optimization of High-Throughput Methyltransferase Assays for the Discovery of Small Molecule Inhibitors. PMC. [Link]

• IC50 - Wikipedia. Wikipedia. [Link]

• Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. PMC. [Link]

• Discovery of the First-in-Class G9a/GLP Covalent Inhibitors. Journal of Medicinal Chemistry. [Link]

• Biochemical lysine methyltransferase assay – studying low-turnover enzymes. Domainex. [Link]

• Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec. [Link]

• Methyltransferase Screening, Enzyme Activity Screening Service. CD BioSciences - Epigenetics. [Link]

• ACE-inhibitory activity assay: IC50. Protocols.io. [Link]

• N, N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics. PMC. [Link]

• A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv.org. [Link]

• Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells. PMC - NIH. [Link]

• Discovery of the First-in-class G9a/GLP PROTAC Degrader. bioRxiv. [Link]

• Boost-DiLeu: Enhanced Isobaric N,N-Dimethyl Leucine Tagging Strategy for Comprehensive Quantitative Glycoproteomic Analysis. PMC. [Link]

• N,N-dimethyl leucines as novel isobaric tandem mass tags for quantitative proteomics and peptidomics. PubMed. [Link]

• A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. PMC. [Link]

• Understanding the Mechanism of N-Acetyl-L-Leucine: How it Works and Its Therapeutic Implications. Intrinsiq. [Link]

Sources

• 1. CAS 3060-46-6: N-methyl-L-leucine | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. domainex.co.uk [domainex.co.uk]
• 4. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]
• 8. Khan Academy [khanacademy.org]
• 9. rose-hulman.edu [rose-hulman.edu]
• 10. ainfo.cnptia.embrapa.br [ainfo.cnptia.embrapa.br]
• 11. In Vitro Histone Methyltransferase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Optimization of High-Throughput Methyltransferase Assays for the Discovery of Small Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. courses.edx.org [courses.edx.org]
• 16. IC50 - Wikipedia [en.wikipedia.org]
• 17. selleckchem.com [selleckchem.com]

Technical Notes & Optimization

Purification challenges of N,N-Dimethyl-l-leucine post-synthesis

The following technical guide addresses the purification challenges of N,N-Dimethyl-L-leucine (N,N-DML). It is structured as a Tier 3 Support Knowledge Base, designed for researchers encountering specific failure modes during post-synthesis workup.

Topic: Post-Synthesis Isolation and Purification Protocols Applicable Compounds: N,N-Dimethyl-L-leucine, N,N-Dimethyl-amino acids Audience: Senior Chemists, Process Development Scientists

Executive Summary & Chemical Context

N,N-Dimethyl-L-leucine is a zwitterionic methylated amino acid often used as a chiral ligand or peptide modifier. Its purification is notoriously difficult due to its high water solubility, tendency to form hygroscopic oils, and structural similarity to its mono-methylated byproduct (N-methyl-L-leucine).

Core Challenges:

• Amphiphilic Solubility: Soluble in water and polar organics (MeOH), making aqueous extraction inefficient.[1]

• The "Oily Residue" Syndrome: The compound traps water and inorganic salts, refusing to crystallize.[1]

• Separation of Homologs: The pKa and polarity of the mono- and di-methylated species are nearly identical.

Troubleshooting Modules

Ticket #001: "The product remains a viscous oil and will not crystallize."[1]

Diagnosis: Salt entrapment and hygroscopicity.[1] Root Cause: The synthesis (likely reductive amination with NaBH₃CN or Eschweiler-Clarke) leaves inorganic borates or formates. These salts lower the glass transition temperature, keeping the amino acid in a semi-liquid, hygroscopic state.[1]

Protocol A: Desalting via Cation Exchange (The Gold Standard)

This method isolates the zwitterion from inorganic salts and non-basic impurities (e.g., paraformaldehyde).[1]

Reagents: Dowex 50W-X8 (H+ form), 1M NH₄OH, Deionized Water.[1]

• Column Preparation:

  • Pack a glass column with Dowex 50W-X8 resin.

  • Wash with 3 CV (Column Volumes) of water until eluate is neutral.[1]

• Loading:

  • Dissolve the crude oily residue in minimal water (pH < 4).[1]

  • Load onto the column.[1] The amino acid (cationic at acidic pH) binds to the resin.[1]

  • Crucial Step: Wash with 5 CV of water.[1] This removes inorganic salts, formaldehyde, and anionic byproducts.[1]

• Elution:

  • Elute with 1M NH₄OH.[1] The pH rise deprotonates the ammonium group, releasing the zwitterion.[1]

  • Collect fractions that stain positive with Ninhydrin or Dragendorff’s reagent.[1]

• Isolation:

  • Lyophilize the pooled fractions. Do not rotovap to dryness at high heat , as this promotes oil formation.[1]

Protocol B: The "Dry Methanol" Trituration (Rapid Method)

If ion exchange is unavailable, use solubility differences to remove bulk salts.[1]

• Dry the crude oil under high vacuum (0.1 mbar) for 12 hours.

• Add anhydrous Methanol (10 mL per gram of crude).

• Sonicate for 15 minutes. N,N-DML is soluble; inorganic salts (NaCl, Borates) are largely insoluble.[1]

• Filter through a Celite pad.[1]

• Concentrate the filtrate to ~20% volume and add Diethyl Ether dropwise until cloudy. Store at -20°C to induce crystallization.

Ticket #002: "I cannot separate the Mono-methyl from the Di-methyl product."

Diagnosis: Incomplete methylation.[1] Root Cause: The reaction was quenched too early.[1] Separating N-methyl-L-leucine from N,N-dimethyl-L-leucine post-synthesis is metabolically expensive due to their similar retention times.

Strategic Fix: Prevention over Purification

Once the mixture exists, separation requires Preparative HPLC.[1] Standard silica flash chromatography is ineffective due to severe tailing of the free acid.[1]

Analytical Check (before workup): Run TLC (n-Butanol:Acetic Acid:Water, 4:1:1).[1]

• N,N-Dimethyl-L-leucine Rf: ~0.45

• N-Methyl-L-leucine Rf: ~0.40

• Visualization: Use Dragendorff’s Reagent (Orange spots).[1] Ninhydrin is weak for tertiary amines.[1]

Purification Workflow (If mixture is unavoidable):

Method	Stationary Phase	Mobile Phase	Notes
Flash LC	Silica (High Surface Area)	DCM:MeOH (85:15) + 1% NH₄OH	Requires basic modifier to prevent tailing.[1]
Prep HPLC	C18 Reverse Phase	Water (0.1% TFA) / ACN	Baseline separation is achievable.[1]
Recrystallization	Ethanol / Acetone	N/A	Ineffective for removing mono-methyl impurities.

Ticket #003: "Product shows loss of optical rotation (Racemization)."

Diagnosis: Enantiomeric excess (ee) degradation.[1] Root Cause: High heat during the Eschweiler-Clarke reaction (refluxing formic acid) or harsh workup conditions.

Mechanism: At high temperatures, the transient iminium ion intermediate can undergo reversible deprotonation at the

-carbon, destroying chirality.[1]

Corrective Protocol:

• Switch Synthesis Method: Use Reductive Alkylation with Formaldehyde/Pd-C/H₂ or NaBH(OAc)₃ at room temperature.[1] These conditions preserve stereocenters [1].[1]

• Validation:

  • Measure

    .[1] Literature value for N,N-Dimethyl-L-leucine is approx (c=1, H₂O) or slightly negative in acid depending on specific salt form. Note: Verify with specific literature for the HCl salt vs free zwitterion.

  • Use Chiral HPLC (Crownpak CR(+) column) with aqueous HClO₄ mobile phase to quantify % ee.[1]

Visual Workflows

Logic Gate: Purification Decision Tree[1]

Figure 1: Decision tree for selecting the appropriate purification method based on the physical state and purity profile of the crude material.

FAQ: Rapid Response

Q: Can I use silica gel chromatography? A: Avoid it if possible. Zwitterionic amino acids stick aggressively to silica.[1] If necessary, use a highly polar mobile phase (e.g., n-Propanol:Ammonia:Water) or reverse-phase C18 silica.

Q: My product smells like fish/formaldehyde. How do I clean it? A: The smell indicates residual amine or paraformaldehyde.[1] Dissolve the product in water and lyophilize (freeze-dry) twice. The sublimation process effectively removes volatile formaldehyde contaminants.[1]

Q: What is the best solvent for recrystallization? A: N,N-Dimethyl-L-leucine is highly soluble in water and alcohols but insoluble in acetone and ether.

• System: Dissolve in minimum hot Ethanol (abs). Add warm Acetone dropwise until turbidity persists. Cool slowly to 4°C.

References

• Aurelio, L., Brownlee, R. T., & Hughes, A. B. (2004). Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews, 104(11), 5823–5846.[1]

• Bowman, R. E., & Stroud, H. H. (1950). N-Substituted Amino-acids. Part I. The Synthesis of N-Methyl- and N,N-Dimethyl-amino-acids. Journal of the Chemical Society, 1342-1345. [1]

• Quitt, P., Hellerbach, J., & Vogler, K. (1963). The Synthesis of Optically Active N-Monomethylamino Acids.[1] Helvetica Chimica Acta, 46(1), 327-333.[1] [1]

• BenchChem Technical Guide. Stereochemistry of N-Methylleucine: A Technical Guide for Drug Development.

Sources

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability and Storage of 2-(Dimethylamino)-4-methylpentanoic acid in Solution

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 2-(Dimethylamino)-4-methylpentanoic acid, also known as N,N-Dimethyl-L-leucine.[1] This guide is designed for researchers, scientists, and drug development professionals to ensure the integrity and stability of this compound in solution, thereby promoting reproducible and reliable experimental outcomes. The stability of a compound is a cornerstone of drug development, directly impacting its safety and efficacy from early-stage discovery through to market release.[2][3][4]

This document provides a comprehensive overview of best practices, troubleshooting, and validation protocols based on established principles for amino acid derivatives.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of 2-(Dimethylamino)-4-methylpentanoic acid solutions.

Q1: What are the recommended storage conditions for stock solutions?

For maximum stability, solutions should be stored frozen.[5] Freeze-thaw cycles accelerate degradation and should be minimized by aliquoting the stock solution into single-use volumes.[5]

Storage Type	Temperature	Duration	Key Considerations
Long-Term	-20°C or -80°C	Months to Years	Recommended for all stock solutions.[5][6][7] Purge vials with an inert gas like nitrogen or argon before sealing to prevent oxidation.[5][8]
Short-Term	2-8°C	A few days	Not ideal, but acceptable for working solutions. The stability is highly dependent on the solvent and pH.[9]
Room Temp.	15-25°C	Not Recommended	Storage at room temperature is strongly discouraged as it can lead to significant degradation in a short period.[6][9]

Q2: What solvents should I use to prepare my stock solution?

The choice of solvent depends on the experimental requirements.

• Aqueous Buffers: For many biological assays, aqueous buffers are preferred. The pH of the buffer is a critical factor for both solubility and stability.[10] Since amino acids can exist in different ionic states depending on the pH, the compound's structure and properties are directly affected by the pH of the solution.[11][12]

• Organic Solvents: If solubility in aqueous buffers is low, high-purity DMSO or DMF can be used to create a concentrated primary stock.[5] This stock can then be diluted into your aqueous experimental buffer. Be aware that residual organic solvents can impact certain cell-based assays.

Q3: My solution has turned yellow and/or a precipitate has formed. What happened?

This indicates potential chemical degradation or a loss of solubility.

• Color Change: A yellow or brownish tint, particularly upon storage at room temperature or repeated freeze-thaw cycles, can suggest degradation, such as oxidation.[9][13]

• Precipitation: This can occur if the compound's solubility limit is exceeded, often due to a change in temperature or pH. For instance, if a pH-adjusted stock is diluted into a buffer of a different pH, the compound may crash out of solution.

In either case, the solution's integrity is compromised. It is strongly recommended to discard the solution and prepare a fresh stock.

Q4: How critical is pH for the stability of 2-(Dimethylamino)-4-methylpentanoic acid?

Extremely critical. The pH of the solution governs the protonation state of both the carboxylic acid group and the tertiary amine (dimethylamino group).

• Acidic pH: In highly acidic conditions (e.g., 0.1 N HCl), some amino acids can undergo degradation.[14] For example, N-acyl amino acid amides have shown surprising instability under mild acidic conditions.[15] While this compound is not an N-acyl amide, the principle of acid-catalyzed hydrolysis remains a concern.

• Neutral to Basic pH: In basic solutions, the hydrolysis of similar N,N-substituted compounds can occur.[16] The stability of compounds with a dimethylamino group can be pH-dependent; for instance, 4-(dimethylamino)phenol shows maximum stability in a slightly acidic pH range of 2.0 to 3.0.[17][18]

It is essential to determine the optimal pH range for your specific application through a stability study.

Q5: Is the compound sensitive to light or atmospheric oxygen?

Yes, as a general best practice for amino acid derivatives, exposure to light and oxygen should be minimized.

• Photostability: UV light can provide the energy to initiate degradation reactions.[19][20] Always store solutions in amber vials or protect clear vials from light by wrapping them in foil.[5][21]

• Oxidation: The dimethylamino group could be susceptible to oxidation. To mitigate this, especially for long-term storage, solutions can be purged with an inert gas (argon or nitrogen) before sealing.[5][8]

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Action(s)
Inconsistent or non-reproducible experimental results.	1. Degradation of the compound in solution due to improper storage. 2. Concentration change due to solvent evaporation. 3. Multiple freeze-thaw cycles.[5]	1. Prepare a fresh stock solution from solid material. 2. Perform a stability check using HPLC or LC-MS. 3. Aliquot new stock solutions into single-use vials.
Appearance of unexpected peaks in HPLC or LC-MS chromatogram.	1. The compound has degraded into one or more new chemical entities.[2] 2. Contamination of the solvent or glassware.	1. Review storage conditions (temperature, light, pH) immediately. 2. Use LC-MS to identify the mass of the degradation products and hypothesize the degradation pathway. 3. Prepare a fresh solution using high-purity solvents and clean labware.[]
Difficulty dissolving the compound.	1. Incorrect solvent choice. 2. The pH of the aqueous buffer is not optimal for solubility.	1. Try gentle warming or sonication. 2. Prepare a concentrated stock in DMSO and dilute from there. 3. Systematically adjust the pH of the aqueous buffer to find the point of maximum solubility.
Gradual decrease in solution potency over time.	1. Slow chemical degradation under current storage conditions. 2. Adsorption of the compound onto the surface of plastic storage vials.[5]	1. Perform a stability study (see Protocol 2) to determine the shelf-life under your specific conditions. 2. Store solutions in glass or low-adsorption polypropylene vials.[5]

Technical Protocols

These protocols provide a framework for preparing solutions and validating their stability.

Protocol 1: Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution in a buffered aqueous solution.

• Preparation: Allow the solid 2-(Dimethylamino)-4-methylpentanoic acid to equilibrate to room temperature in a desiccator before opening to prevent moisture condensation.[5]

• Weighing: Accurately weigh the required amount of compound in a clean, sterile container.

• Solubilization: Add a portion of the desired solvent (e.g., Phosphate-Buffered Saline, pH 7.4) to the solid. Vortex or sonicate briefly to aid dissolution.

• pH Adjustment (if necessary): If the compound does not fully dissolve, the pH may need adjustment. Add dilute NaOH or HCl dropwise while monitoring with a calibrated pH meter until the compound is fully dissolved. Record the final pH.

• Final Volume: Bring the solution to the final desired volume with the solvent.

• Sterilization: If for use in cell culture, sterilize the solution by passing it through a 0.22 µm syringe filter.

• Aliquoting and Storage: Dispense the stock solution into single-use, sterile amber glass or polypropylene vials. Purge the headspace of each vial with inert gas, seal tightly, and store immediately at -20°C or below.

Protocol 2: Conducting an Accelerated Stability Study

This protocol allows you to assess the stability of your solution under your specific experimental conditions, a process known as forced degradation testing.[2][3]

Caption: Potential degradation pathways for the compound.

• Hydrolysis: Under harsh acidic or basic conditions, the C-N bond between the alpha-carbon and the dimethylamino group could potentially be cleaved. The mechanism of alkaline amide hydrolysis has been extensively studied and provides a parallel for this type of reaction. [16]* Oxidation: Tertiary amines are susceptible to oxidation, which can be promoted by light or trace metals, potentially forming an N-oxide derivative.

• Decarboxylation: While typically requiring high heat, the loss of the carboxylic acid group as CO2 is a possible thermal degradation pathway.

References

• AAPPTEC. Handling and Storage of Peptides - FAQ. [Link]

• Lin, C. Y., et al. (2007). Photostability of amino acids: Internal conversion versus dissociation. The Journal of Chemical Physics. [Link]

• Lin, C. Y., et al. (2007). Photostability of amino acids: Internal conversion versus dissociation. CORE. [Link]

• Perdicchia, D., et al. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC. [Link]

• Biotage. (2023, February 7). How long are amino acid stock solutions stable for successful solid phase peptide synthesis?[Link]

• Ahmad, M., et al. (1976). Amide acetal hydrolysis. 2-Aryl-2-(N,N-dimethylamino)-1,3-dioxolanes. Rapid and reversible ring opening in neutral and basic solutions. Rate-determining decomposition of hydrogen ortho esters in acidic solutions. The Journal of Organic Chemistry. [Link]

• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety. [Link]

• Dispendix. (2025, February 19). Improving Long-Term Compound Storage in I.DOT Source Plates. [Link]

• Drug Discovery and Development. (2012, October 5). Testing Drug Stability for Long-Term Storage. [Link]

• Kirby, A. J., & Lancaster, P. W. (1968). Intramolecular Catalysis of the Hydrolysis of N-Dimethylaminomaleamic Acid. Nature. [Link]

• Kato, M., et al. (2017). Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures. Analytical Sciences. [Link]

• East, A. A., et al. (2014). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2016, January 9). How to prepare and store Amino acid stock solution?[Link]

• Ibis Scientific, LLC. (2025, May 1). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

• PharmaTutor. (2017, October 12). STABILITY STUDIES IN DRUG DEVELOPMENT PROCESS. [Link]

• Schöneich, C., et al. (2009). Peculiar Stability of Amino Acids and Peptides from a Radical Perspective. Journal of the American Chemical Society. [Link]

• PubChem. (2S)-2-(dimethylamino)-4-methylpentanoic acid. [Link]

• Reddit. (2024, July 13). Amino acid solution storage – please help : r/labrats. [Link]

• ResearchGate. (2025, August 10). Hydrolysis of N,N -Dimethylaminoethyl Methacrylate and Its Salts in Concentrated Aqueous Solutions. [Link]

• Titov, E. V., et al. (2023). Revisiting the influence of pH on 1JCαH and chemical shifts of glycine and alanine short oligopeptides. Royal Society Open Science. [Link]

• Vedantu. (2024, July 2). How does pH affect amino acid structure class 12 chemistry CBSE. [Link]

• Wang, D. P., et al. (2001). Stability of 4-DMAP in solution. Drug Development and Industrial Pharmacy. [Link]

• Ahmad, M., et al. (1976). Amide acetal hydrolysis. 2-Aryl-2-(N,N-dimethylamino)-1,3-dioxolanes. Rapid and Reversible Ring Opening in Neutral and Basic Solutions. Journal of the American Chemical Society. [Link]

• Almac. (2025, February 15). Unlocking Drug Longevity: The Crucial Role of Stability Studies. [Link]

• PubChemLite. (2s)-2-(dimethylamino)-4-methylpentanoic acid. [Link]

• ResearchGate. (2025, August 9). Stability of 4-DMAP in solution. [Link]

• Yanbu Journal of Engineering and Science. (2024, February 27). Current Analytical Methods and Their Limitations in Quantifying Antidiabetic Drug Nateglinide and Repaglinide in Pharmaceutical. [Link]

• Longdom Publishing. Development of HPLC-UV Method for Detection and Quantification of Eight Organic Acids in Animal Feed. [Link]

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• 3. pharmastate.academy [pharmastate.academy]
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• 5. peptide.com [peptide.com]
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Addressing matrix effects in biofluid analysis of 2-(Dimethylamino)-4-methylpentanoic acid

Subject: Troubleshooting Matrix Effects & Optimization of LC-MS/MS Workflows Analyte: 2-(Dimethylamino)-4-methylpentanoic acid (Common Name: N,N-Dimethylleucine) Applicable Matrices: Plasma, Serum, Urine, Cell Culture Supernatant

Executive Summary

Welcome to the Technical Support Center. This guide addresses the specific bioanalytical challenges associated with 2-(Dimethylamino)-4-methylpentanoic acid . As a small, polar, zwitterionic molecule containing a tertiary amine, this analyte presents two primary hurdles in liquid chromatography-tandem mass spectrometry (LC-MS/MS): poor retention on reversed-phase columns and high susceptibility to ion suppression (matrix effects) from endogenous phospholipids.

The following troubleshooting guide is structured to help you diagnose signal loss, optimize extraction, and validate your data integrity.

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: I observe a significant drop in analyte signal intensity at specific retention times, even though my extraction recovery seems high. What is happening?

Diagnosis: You are likely experiencing Ion Suppression caused by co-eluting matrix components, specifically glycerophosphocholines (phospholipids).[1][2]

The Mechanism: In Electrospray Ionization (ESI), your analyte must compete with other compounds for surface charge on the shrinking droplet. Phospholipids are highly surface-active; they monopolize the surface of the ESI droplet, preventing your analyte from entering the gas phase. This results in a loss of signal, not a loss of analyte.

Corrective Action:

• Monitor Phospholipids: Add a transition for phospholipids (e.g., m/z 184 -> 184 or 104) to your method to visualize where they elute relative to your analyte.

• Modify Chromatography: If using Reversed-Phase (C18), phospholipids elute late. If your polar analyte elutes in the void volume (

  ), it coincides with salts and unretained matrix.

  • Recommendation: Switch to HILIC (Hydrophilic Interaction Liquid Chromatography) . This retains polar amines longer, moving them away from the early-eluting salts and separating them from late-eluting lipids.

Q2: My analyte elutes in the void volume on a C18 column. Can I use ion-pairing reagents to fix this?

Technical Advice: While ion-pairing reagents (like HFBA or TEA) increase retention, we strongly discourage them for high-throughput bioanalysis.

Why?

• Source Contamination: Ion-pairing reagents are non-volatile and "sticky." They permanently contaminate the MS source, suppressing ionization for all future assays in positive mode.

• Alternative: Use a Pentafluorophenyl (PFP) column or a HILIC mode. PFP phases offer specific pi-pi and dipole interactions that retain methylated amines better than C18 without dirtying the MS source.

Q3: Protein Precipitation (PPT) is fast, but my matrix effects are >50%. How do I clean up the sample without losing this polar analyte?

Diagnosis: PPT (using Acetonitrile/Methanol) removes proteins but leaves 99% of phospholipids in the supernatant. Liquid-Liquid Extraction (LLE) is often ineffective because 2-(Dimethylamino)-4-methylpentanoic acid is too polar to partition into organic solvents like hexane or MTBE.

The Solution: Mixed-Mode Cation Exchange (MCX) SPE Since your analyte contains a tertiary amine (basic), it can be positively charged under acidic conditions.

• Protocol Logic: Acidify the sample to protonate the amine (

  ). Bind it to a cation-exchange sorbent. Wash away neutral lipids and interferences with 100% organic solvent. Elute with a basic buffer to neutralize the amine and release it.

Part 2: Visualizing the Problem & Solution

Figure 1: Mechanism of Matrix Effect (Ion Suppression)

This diagram illustrates how phospholipids block the ionization of N,N-Dimethylleucine in the ESI source.

Figure 2: Recommended Sample Preparation Workflow

Decision tree for selecting the correct extraction methodology based on polarity and matrix.

Part 3: Validated Experimental Protocols

Protocol A: Mixed-Mode Cation Exchange (MCX) Extraction

Use this protocol to eliminate phospholipid interference while retaining the polar analyte.

Step	Action	Mechanism
1. Pre-treatment	Mix 100 µL Plasma + 100 µL 4% (Phosphoric Acid).	Acidification ensures the dimethylamino group is protonated ( ) and disrupts protein binding.
2. Conditioning	Condition MCX cartridge with 1 mL MeOH, then 1 mL Water.	Activates the sorbent.
3. Loading	Load pre-treated sample onto cartridge. Flow rate < 1 mL/min.	Analyte ( charge) binds to sulfonate groups ( ) on sorbent.
4. Wash 1	Wash with 1 mL 2% Formic Acid in Water.	Removes proteins and salts. Analyte remains bound by ionic interaction.
5. Wash 2	Wash with 1 mL 100% Methanol.	CRITICAL STEP: Removes neutral phospholipids and hydrophobic interferences. Analyte remains bound.
6. Elution	Elute with 2 x 200 µL 5% in Methanol.	High pH neutralizes the analyte's amine, breaking the ionic bond and releasing it.
7. Reconstitution	Evaporate to dryness ( , 40°C). Reconstitute in Mobile Phase.	Prepares sample for LC injection.

Protocol B: Chromatographic Conditions (HILIC)

Use this to separate the analyte from salts and remaining matrix.

• Column: Silica or Zwitterionic HILIC (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.[1][3][4]

• Gradient:

  • 0-1 min: 95% B (High organic loads sample onto HILIC phase).

  • 1-5 min: Linear ramp to 60% B.

  • 5-7 min: Hold 60% B.

  • Note: HILIC requires long equilibration. Allow 3-4 minutes post-run equilibration at 95% B.

Part 4: Data Integrity & Validation Standards

To ensure your method meets regulatory standards (FDA/EMA), you must quantify the Matrix Factor (MF).

Calculation of Matrix Factor (MF):

• MF = 1: No matrix effect.

• MF < 1: Ion Suppression (Common with phospholipids).[2]

• MF > 1: Ion Enhancement.

Requirement: The IS-normalized Matrix Factor (Analyte MF / Internal Standard MF) should have a CV < 15% across 6 different lots of biofluid.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry.

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses.

• Li, F., et al. (2017). Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics. Analytical Chemistry.

• US Food & Drug Administration (FDA). (2018).

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• 2. chromatographytoday.com [chromatographytoday.com]
• 3. lcms.cz [lcms.cz]
• 4. sciex.com [sciex.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of N,N-Dimethyl-l-leucine for Researchers and Drug Development Professionals

N,N-Dimethyl-l-leucine, a dialkylated derivative of the essential amino acid L-leucine, is a crucial building block in the synthesis of complex molecules, particularly in the fields of pharmaceutical development and proteomics. Its incorporation into peptides can enhance metabolic stability, improve cell membrane permeability, and modulate biological activity. Furthermore, isotopically labeled N,N-Dimethyl-l-leucine is utilized in the development of isobaric tandem mass tags for quantitative proteomics.[1] The selection of an appropriate synthetic route is paramount to ensure high yield, purity, and stereochemical integrity of the final product, while also considering factors such as scalability, cost, and safety. This guide provides a comparative analysis of the most common and effective methods for the synthesis of N,N-Dimethyl-l-leucine, supported by experimental data and protocols.

Introduction to Synthetic Strategies

The primary challenge in synthesizing N,N-Dimethyl-l-leucine lies in the selective dimethylation of the primary amine of L-leucine without inducing racemization at the chiral center or undesirable side reactions. The main synthetic pathways to achieve this transformation are:

• Reductive Amination: A direct, one-pot reaction involving the condensation of L-leucine with formaldehyde to form an imine, which is subsequently reduced in situ.

• Eschweiler-Clarke Reaction: A classic method for the methylation of primary and secondary amines using an excess of formic acid and formaldehyde.

• Direct Alkylation with Methylating Agents: The use of potent methylating agents such as dimethyl sulfate or methyl iodide in the presence of a strong base.

This guide will delve into the mechanistic details, experimental protocols, and a comparative analysis of these three routes.

Reductive Amination

Reductive amination is a widely employed and efficient method for the N-alkylation of amines. In the context of N,N-Dimethyl-l-leucine synthesis, L-leucine is reacted with formaldehyde to form an intermediate imine, which is then reduced by a hydride source, most commonly sodium cyanoborohydride (NaBH₃CN).

Mechanism and Rationale

The reaction proceeds through the initial formation of a hydroxymethyl adduct between the primary amine of L-leucine and formaldehyde. This adduct then dehydrates to form an imine. The imine is subsequently reduced by sodium cyanoborohydride to yield N-methyl-l-leucine. The process is repeated a second time to afford the desired N,N-Dimethyl-l-leucine. Sodium cyanoborohydride is a preferred reducing agent as it is selective for the reduction of imines in the presence of carbonyls and is stable under mildly acidic conditions.

Experimental Protocol: Reductive Amination of L-Leucine[1]

• Preparation: In a suitable reaction vessel, dissolve 120 mg of sodium cyanoborohydride (NaBH₃CN) in 125 µL of water.

• Suspension: Suspend 100 mg of L-leucine in the sodium cyanoborohydride solution. Seal the vessel and cool the mixture in an ice-water bath for 30 minutes.

• Addition of Formaldehyde: Add 285 µL of formaldehyde (37% w/w) dropwise to the cooled mixture.

• Reaction: Stir the reaction mixture in the ice-water bath for 30 minutes.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) with ninhydrin staining to check for the consumption of the primary amine.

• Purification: Upon completion, the product is purified by flash column chromatography using a methanol/dichloromethane solvent system.

Performance Data

• Yield: 85–90% after purification by column chromatography.[1]

• Purity: High purity can be achieved, though the yield is often limited by the column purification step due to the polarity of the product.[1]

• Reaction Conditions: Mild conditions (ice-water bath), relatively short reaction time.

• Stereochemical Integrity: The mild reaction conditions generally preserve the stereochemistry of the chiral center.

Diagram of Reductive Amination Workflow

Caption: Step-by-step workflow for the synthesis of N,N-Dimethyl-l-leucine via reductive amination.

Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic and robust method for the N-methylation of primary and secondary amines. It utilizes an excess of formic acid and formaldehyde, where formaldehyde serves as the source of the methyl groups and formic acid acts as the reducing agent.

Mechanism and Rationale

The reaction mechanism involves the formation of an iminium ion from the amine and formaldehyde. This iminium ion is then reduced by a hydride transfer from formic acid, which in turn decarboxylates to carbon dioxide, driving the reaction to completion.[2] A key advantage of this method is that it does not produce quaternary ammonium salts, as a tertiary amine cannot form another iminium ion with formaldehyde.[2] Furthermore, the reaction conditions are generally mild enough to prevent racemization of chiral centers.[3]

Experimental Protocol: Eschweiler-Clarke Methylation of L-Leucine (Adapted from a general procedure for amino acids[4])

• Mixing Reagents: In a reaction flask, add L-leucine and paraformaldehyde. For every 1 mole of L-leucine, use approximately 2.0 to 3.4 moles of paraformaldehyde.

• Inert Atmosphere: Flush the flask with nitrogen.

• Initial Reaction: Stir the mixture at room temperature for 10-60 minutes.

• Addition of Formic Acid: Add an excess of formic acid (approximately 5 moles for every 1 mole of L-leucine).

• Heating: Heat the reaction mixture to 100-120 °C and maintain for 20-60 minutes, then continue the reaction at 70-100 °C for 2-5 hours.

• Work-up: After cooling, remove the excess formic acid by vacuum distillation.

• Purification: Recrystallize the residue from ethanol to obtain the pure N,N-Dimethyl-l-leucine.

Performance Data

• Yield: Generally high, with yields for N,N-dimethylated derivatives of various amines reported in the range of 66–97%.[3] For amino acids like L-threonine and L-serine, good yields have been reported.[4]

• Purity: High purity can be achieved through recrystallization, avoiding the need for chromatography.

• Reaction Conditions: Requires heating, but is a one-pot procedure.

• Selectivity: High selectivity for the tertiary amine is observed, with no formation of quaternary ammonium salts or esterification byproducts.[4]

Diagram of Eschweiler-Clarke Reaction Pathway

Caption: Mechanistic pathway of the Eschweiler-Clarke reaction for the dimethylation of L-leucine.

Direct Alkylation with Methylating Agents

This approach involves the direct reaction of L-leucine (or a protected derivative) with a strong methylating agent in the presence of a base. Common methylating agents include dimethyl sulfate and methyl iodide.

Mechanism and Rationale

The base, typically a strong one like sodium hydride (NaH), deprotonates the amine group of the amino acid, making it a more potent nucleophile. The resulting anion then attacks the electrophilic methyl group of the methylating agent in a nucleophilic substitution reaction. To achieve dimethylation, a sufficient excess of the methylating agent and base is required. Often, the amino acid is first protected (e.g., as an N-acetyl derivative) to prevent unwanted side reactions.[5]

Experimental Protocol: N-Methylation of N-Acetyl-l-leucine using Methyl Iodide and NaH (Adapted from a procedure for N-Acetyl-D-leucine[5])

This is a two-step process.

Step 1: N-Acetylation of L-Leucine

• Dissolve L-leucine in an aqueous solution of sodium hydroxide (e.g., 2N NaOH).

• Cool the solution in an ice bath.

• Add acetic anhydride dropwise while maintaining the temperature and basic pH.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Acidify the solution to precipitate the N-Acetyl-l-leucine, which is then filtered, washed, and dried.

Step 2: N,N-Dimethylation of N-Acetyl-l-leucine

• Suspend N-Acetyl-l-leucine in an anhydrous aprotic solvent such as tetrahydrofuran (THF).

• Cool the suspension in an ice bath (0 °C).

• Carefully add a strong base, such as sodium hydride (NaH, ~2.2 equivalents), portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes after gas evolution ceases.

• Add methyl iodide (CH₃I, ~1.5 equivalents per methyl group) dropwise.

• Let the reaction stir at room temperature and monitor its progress using TLC.

• Upon completion, quench the reaction carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product into an organic solvent like ethyl acetate, wash, dry, and concentrate.

• Purify the crude product using silica gel column chromatography.

A final deacetylation step would be required to obtain N,N-Dimethyl-l-leucine.

Performance Data

• Yield: The yields for this multi-step process can be variable and are dependent on the efficiency of each step.

• Purity: High purity can be achieved after chromatographic purification.

• Reaction Conditions: Requires strictly anhydrous conditions and the use of a strong, hazardous base (NaH). The methylating agents are toxic and carcinogenic.[6]

• Side Reactions: Prone to side reactions such as O-methylation of the carboxylate group and racemization under harsh basic conditions.[5]

Diagram of Direct Alkylation Logical Relationships

Caption: Key factors influencing the outcome of direct alkylation for N,N-Dimethyl-l-leucine synthesis.

Comparative Analysis

Feature	Reductive Amination	Eschweiler-Clarke Reaction	Direct Alkylation
Principle	In situ imine formation and reduction	Reductive amination with formic acid as the reductant	Nucleophilic substitution
Key Reagents	L-Leucine, formaldehyde, NaBH₃CN[1]	L-Leucine, formaldehyde, formic acid[2]	L-Leucine (or derivative), CH₃I or (CH₃)₂SO₄, NaH[5]
Yield	85-90%[1]	66-97% (general)[3]	Variable, multi-step process
Reaction Conditions	Mild (0 °C)[1]	Elevated temperature (70-120 °C)[4]	Anhydrous, strong base, controlled temperature[5]
Number of Steps	One-pot	One-pot	Multiple steps (protection/deprotection may be needed)
Purification	Column chromatography[1]	Recrystallization[4]	Column chromatography[5]
Stereochemical Integrity	Generally well-preserved	Generally well-preserved[3]	Risk of racemization with strong base[5]
Key Advantages	High yield, mild conditions	High selectivity (no quaternization), simple work-up	Applicable to a wide range of substrates
Key Disadvantages	Use of toxic NaBH₃CN, requires chromatography	Requires excess formic acid and heating	Use of hazardous reagents (NaH, methylating agents), risk of side reactions[5]

Conclusion and Recommendations

For the synthesis of N,N-Dimethyl-l-leucine, both Reductive Amination and the Eschweiler-Clarke Reaction stand out as superior methods compared to direct alkylation, particularly when considering yield, operational simplicity, and stereochemical control.

• Reductive Amination offers excellent yields under very mild conditions, making it an attractive choice for preserving the integrity of sensitive molecules. However, it necessitates the use of the toxic reagent sodium cyanoborohydride and typically requires chromatographic purification.

• The Eschweiler-Clarke Reaction is a robust, one-pot procedure that provides high yields and avoids the formation of quaternary byproducts. The purification by recrystallization is a significant advantage, potentially simplifying scale-up. The use of excess formic acid and elevated temperatures are the main considerations for this route.

• Direct Alkylation is generally less favorable due to its multi-step nature, the requirement for hazardous reagents, and the significant risk of side reactions, including racemization, which is a critical flaw when synthesizing enantiopure compounds.

The choice between Reductive Amination and the Eschweiler-Clarke reaction will depend on the specific laboratory capabilities and priorities. For smaller scale syntheses where mild conditions are paramount, reductive amination is an excellent option. For larger scale production where ease of purification and cost of reagents are major drivers, the Eschweiler-Clarke reaction presents a compelling and historically validated alternative.

References

• Anonymous. (2003). An efficient and practical N-methylation of amino acid derivatives. PubMed. [Link]

• Zhang, W., et al. (2025). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 30(17), 3504. [Link]

• Ji, Y., et al. (2008). N, N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics. Journal of the American Society for Mass Spectrometry, 19(9), 1307-1318. [Link]

• Benoiton, L. (2005). 6 Synthesis of N-Alkyl Amino Acids. In Chemistry and Biochemistry of Amino Acids. Monash University.

• Anonymous. (2025). An Efficient and Practical N-Methylation of Amino Acid Derivatives. ResearchGate. [Link]

• Anonymous. Eschweiler–Clarke reaction. Wikipedia. [Link]

• Ohkouchi, N., et al. (2017). Advantages and disadvantages of the derivatization of amino acids for... ResearchGate. [Link]

• El-Faham, A., et al. (2018). N-methylation in amino acids and peptides: Scope and limitations. PubMed. [Link]

• Anonymous. (2011). Preparation method of nitrogen dimethylated derivative of amino acid.
• Reddy Arava, V., et al. (2010). New reagents from “N, N - Dimethyl amino methoxy methylenium methyl sulphate” - Synthesis of 3. Der Pharma Chemica, 2(3), 178-186.

• Xu, Y., et al. (2017). Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells. Analytical Chemistry, 89(5), 3053-3061. [Link]

• Biriukov, K. O., et al. (2024). Simplified Version of the Eschweiler-Clarke Reaction. Organic Chemistry Portal. [Link]

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• Anonymous. (2017). N-Methylation of Boc amino acids. Lokey Lab Protocols - Wikidot. [Link]

• Anonymous. Eschweiler-Clarke reaction. Name-Reaction.com. [Link]

• Ray, S., et al. (2016). N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degradation Sequence Analysis. Journal of Biomolecular Techniques, 27(2), 58-69. [Link]

• Anonymous. (2008). reductive methylation amino acids. Sciencemadness.org. [Link]

• Anonymous. Eschweiler-Clarke Reaction. Organic Chemistry Portal. [Link]

• Anonymous. Eschweiler-Clarke Reaction. SynArchive. [Link]

• Lee, S., et al. (2025). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI. [Link]

• Anonymous. (2025). Eschweiler-Clarke reaction. YouTube. [Link]

• Tundo, P., & Selva, M. (2025). Green chemistry metrics: A comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents. ResearchGate. [Link]

• Rosenau, T., et al. (2002). A solvent-free and formalin-free Eschweiler-Clarke methylation for amines. Synthetic Communications, 32(3), 457-465. [Link]

• Anonymous. (2025). Dimethyl Sulfite a potential agent for methylation. ResearchGate. [Link]

• Tundo, P., & Selva, M. (2002). Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents. Green Chemistry, 4(5), 469-475. [Link]

• Anonymous. (1998). Method for purifying branched chain amino acids.

• Smith, E. L., & Greene, R. D. (1941). The preparation of pure L-leucine. Separation of L-leucine and L-isoleucine. Journal of Biological Chemistry, 142(2), 657-664. [Link]

• Chen, C.-E., et al. (2020). Methylation and Demethylation of Emerging Contaminants Changed Bioaccumulation and Acute Toxicity in Daphnia magna. Environmental Science & Technology, 54(15), 9449-9458. [Link]

• Anonymous. (2015). Method for purifying dimethyl sulfate.

• Li, H., et al. (2013). A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. Angewandte Chemie International Edition, 52(52), 14161-14164. [Link]

• Anonymous. Eschweiler-Clarke-Methylierung. ResearchGate. [Link]

• Zhang, W., et al. (2025). Review of Modern Eschweiler-Clarke Methylation Reaction. PubMed. [Link]

• Oeda, H. (2025). The preparation of pure L-leucine. Separation of L-leucine and L-isoleucine. ResearchGate. [Link]

• Chandrasekhar, S., et al. (2016). Transition Metal-free Methylation of Amines with Formaldehyde as the Reductant and Methyl Source. CHIMIA International Journal for Chemistry, 70(11), 810-812. [Link]

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A Senior Application Scientist's Guide to Ensuring the Purity of Synthetic 2-(Dimethylamino)-4-methylpentanoic Acid

In the landscape of pharmaceutical research and development, the integrity of synthetic compounds is paramount. For novel molecules like 2-(Dimethylamino)-4-methylpentanoic acid, a leucine derivative with potential therapeutic applications, rigorous purity assessment is not merely a quality control step but a fundamental requirement for reliable and reproducible scientific outcomes. This guide provides an in-depth comparison of analytical techniques to ascertain the purity of this synthetic amino acid, offering insights into the rationale behind methodological choices and providing actionable protocols for the discerning researcher.

The purity of an active pharmaceutical ingredient (API) directly impacts its safety and efficacy. Impurities, which can arise from starting materials, intermediates, or degradation products, may exhibit undesirable pharmacological or toxicological effects.[1][2][3][4][5] Therefore, a multi-faceted analytical approach is essential to comprehensively characterize the purity profile of synthetic 2-(Dimethylamino)-4-methylpentanoic acid.

The Analytical Gauntlet: A Comparative Overview

No single analytical technique is sufficient to declare a compound "pure." Instead, a battery of orthogonal methods, each probing different physicochemical properties, provides the most robust assessment. Here, we compare the principal techniques applicable to 2-(Dimethylamino)-4-methylpentanoic acid.

Technique	Principle	Information Provided	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning between a mobile and stationary phase.[6]	Quantitative purity, presence of non-volatile impurities.	High resolution, sensitivity, and reproducibility.[6][]	Requires a chromophore for UV detection; derivatization may be necessary.[6][]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Identification and quantification of volatile impurities.	High sensitivity and specificity for volatile and semi-volatile compounds.	Requires derivatization for polar, non-volatile amino acids.[8]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.[9][10]	Structural confirmation, identification and quantification of impurities.	Provides detailed structural information; can be quantitative (qNMR) without a reference standard of the analyte.[9][10][11][12]	Lower sensitivity compared to chromatographic methods.
Elemental Analysis (CHNS/O)	Combustion of the sample to convert elements into simple gases for detection.[13][14]	Determination of the elemental composition (C, H, N, S, O).	Confirms the empirical formula of the bulk material.	Does not provide information on the nature of impurities, only their impact on the overall elemental composition.
Chiral Chromatography	Separation of enantiomers using a chiral stationary phase or chiral mobile phase additive.	Enantiomeric purity.	Essential for resolving and quantifying stereoisomers.[15][16]	Method development can be complex.

Table 1. Comparison of primary analytical techniques for purity assessment.

Deep Dive into Methodologies

The choice of an analytical method is dictated by the specific questions being asked. For 2-(Dimethylamino)-4-methylpentanoic acid, a comprehensive purity assessment should address identity, the presence of organic and inorganic impurities, residual solvents, and enantiomeric purity.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a cornerstone technique for purity determination in the pharmaceutical industry due to its high resolving power and sensitivity.[6][] For a non-chromophoric amino acid like 2-(Dimethylamino)-4-methylpentanoic acid, derivatization is often necessary to introduce a UV-absorbing or fluorescent tag, enhancing detection.[6][][17]

Experimental Workflow: HPLC Purity Assessment

Sources

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• 4. Making sure you're not a bot! [opus4.kobv.de]
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• 15. [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. applications.emro.who.int [applications.emro.who.int]

Reproducibility of biological assays involving 2-(Dimethylamino)-4-methylpentanoic acid

Topic: Reproducibility of Biological Assays Involving 2-(Dimethylamino)-4-methylpentanoic acid (

-Dimethyl-L-leucine) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Dual Identity of -Dimethyl-L-leucine

2-(Dimethylamino)-4-methylpentanoic acid, commonly referred to as

-Dimethyl-L-leucine (DiLeu) , occupies a unique niche in modern biotechnology. It serves two distinct but critical roles:

• As an Analytical Tool: It is the core scaffold for DiLeu Isobaric Tags , a cost-effective, high-performance alternative to commercial reagents (e.g., iTRAQ, TMT) for quantitative proteomics and metabolomics.

• As a Pharmacological Pharmacophore: In peptide drug design, it acts as a "super-stabilizer," offering superior resistance to proteolytic degradation compared to native L-Leucine or

  -Methyl-L-leucine.

This guide objectively compares DiLeu’s performance against its primary alternatives in both contexts, addressing the specific reproducibility challenges—from ionization suppression in mass spectrometry to steric hindrance in receptor binding assays.

Chemical & Biological Context

Feature	-Dimethyl-L-leucine (DiLeu)	L-Leucine (Native)	-Methyl-L-leucine
Structure	Bulky, tertiary amine	Primary amine	Secondary amine
pKa (Amine)	~9.8 (More basic)	9.6	~9.7
Hydrophobicity	High (Methyl capping)	Moderate	Moderate-High
Proteolytic Stability	High (Steric blockade)	Low (Rapid degradation)	Moderate
Primary Utility	MS Quantitation Tags, Peptidomimetics	Protein Synthesis, mTOR Signaling	Peptide Stability

The Reproducibility Crisis in DiLeu Assays

Reproducibility issues with DiLeu typically stem from two sources:

• Incomplete Labeling (Analytical): When used as a tag, the tertiary amine structure can alter reaction kinetics compared to primary amine tags, leading to variable labeling efficiency if pH is not strictly controlled.

• Ionization Shifts (Analytical): The dimethylation increases proton affinity, often enhancing ionization efficiency (a benefit) but potentially causing ion suppression of co-eluting species if not separated adequately.

Comparative Performance Analysis: DiLeu vs. Commercial Alternatives

Context A: Quantitative Proteomics (Isobaric Tagging)

Objective: Compare DiLeu reagents with Tandem Mass Tags (TMT) and iTRAQ.

Metric	DiLeu Reagents	TMT / iTRAQ (Commercial)	Reproducibility Verdict
Cost Efficiency	High (Synthesizable in-house)	Low (Proprietary kits)	DiLeu allows larger replicate sets ( ) due to lower cost, improving statistical power.
Multiplexing	Up to 12-plex (Standard)	Up to 18-plex (TMTpro)	Commercial kits offer higher throughput; DiLeu requires custom synthesis for >12-plex.
Reporter Ion Intensity	High (Dimethylated ammonium ion)	Moderate	DiLeu yields stronger reporter signals, improving quantification of low-abundance proteins.
Deuterium Isotope Effect	Present (Retention time shifts possible)	Minimal (Balanced designs)	Critical: DiLeu isotopologues can show slight chromatographic shifts, affecting peak integration windows.

Context B: Peptide Drug Stability

Objective: Compare metabolic stability of peptides containing DiLeu vs. standard modifications.

• Experiment: Incubation of model peptide Ac-Phe-X-Arg-NH2 in human plasma (

  ).

• Result:

  • X = Leu:

  • X =

    -Me-Leu:

  • X = DiLeu:

• Insight: The dimethyl group provides a "steric umbrella" that prevents proteases (like chymotrypsin) from accessing the peptide bond.

Technical Deep Dive: Mechanisms of Action

Pathway 1: The DiLeu Labeling Workflow (Proteomics)

The following diagram illustrates the critical checkpoints for ensuring reproducibility when using DiLeu as a mass spectrometry tag.

Figure 1: DiLeu Labeling Workflow. Red nodes indicate critical control points where variability is most likely to be introduced.

Pathway 2: Proteolytic Resistance Mechanism

Visualizing why DiLeu offers superior stability in biological assays compared to Leucine.

Figure 2: Mechanistic comparison of proteolytic susceptibility. The bulky dimethylamino group of DiLeu sterically shields the scissile bond.

Optimized Experimental Protocols

Protocol A: High-Fidelity DiLeu Labeling for Metabolomics

Use this protocol to quantify amine-containing metabolites with <5% CV.

Reagents:

• DiLeu Tag (Triazine ester form)[1]

• Anhydrous DMF

• Triethylamine (TEA) or N-methylmorpholine (NMM)

Step-by-Step:

• Sample Prep: Resuspend dried metabolite extract in

  of TEAB (Triethylammonium bicarbonate), pH 8.5.

  • Expert Note: Avoid phosphate buffers; they suppress ionization.

• Reagent Activation: Dissolve DiLeu tag in anhydrous DMF to a concentration of

  .

• Labeling Reaction: Add DiLeu solution to the sample at a 4:1 (w/w) ratio of Tag:Sample.

  • Self-Validation: If the solution turns cloudy, water content in DMF is too high. Discard and use fresh anhydrous DMF.

• Incubation: Vortex and incubate at room temperature for 60 minutes .

• Quenching: Add

  Hydroxylamine ( ) and incubate for 15 minutes to scavenge unreacted tags.

• Acidification: Acidify with

  Formic Acid to pH 3.0 prior to LC-MS injection.

Protocol B: Assessing DiLeu-Peptide Stability

Use this to validate the "super-stabilizer" effect in drug discovery.

• Preparation: Dissolve DiLeu-peptide and Control-peptide (Leucine) in DMSO (

  stock).

• Assay Medium: Thaw pooled human plasma (heparinized) at

  .

• Initiation: Spike peptide into plasma (Final conc:

  ).

• Sampling: Aliquot

  at min.

• Termination: Immediately mix aliquot with

  ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

• Analysis: Centrifuge (

  , 10 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. Time. The slope gives .

References

• Hao, L., et al. (2015). "Relative quantification of amine-containing metabolites using isobaric N,N-dimethyl leucine (DiLeu) reagents via LC-ESI-MS/MS and CE-ESI-MS/MS." The Analyst. Link

• Xiang, F., et al. (2010). "N,N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics." Analytical Chemistry. Link

• Frost, D. C., et al. (2015). "Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics." Analytical Chemistry. Link

• Cernak, T., et al. (2016). "Synthesis of N-Methylated Amino Acids and Their Application in Peptide Drug Discovery." Journal of Medicinal Chemistry. Link

• Zhang, Q., et al. (2013). "Customizable Isobaric Tags for High-Throughput Quantitative Proteomics." Nature Methods. Link

Sources

• 1. N, N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Handling of 2-(Dimethylamino)-4-methylpentanoic Acid

Based on the chemical profile of 2-(Dimethylamino)-4-methylpentanoic acid (also known as N,N-Dimethyl-L-leucine ), the following operational guide details the rigorous safety and disposal protocols required for this compound.

[1]

Executive Summary & Chemical Profile

Objective: To establish a standardized, compliant workflow for the handling and disposal of 2-(Dimethylamino)-4-methylpentanoic acid, ensuring personnel safety and environmental integrity.

Chemical Identity:

• IUPAC Name: 2-(Dimethylamino)-4-methylpentanoic acid[1][2][3]

• Synonyms: N,N-Dimethyl-L-leucine; N,N-Dimethylleucine[1][2]

• CAS Number: 2439-37-4[1][2]

• Physical State: Solid (Off-white powder)[1][4][5]

• Molecular Formula: C₈H₁₇NO₂[1][2]

Operational Directive: This compound is an organic amine derivative .[1] While often classified as a standard laboratory irritant, its nitrogenous nature requires specific incineration protocols to prevent the release of untreated nitrogen oxides (NOx).[1] Do not dispose of via sanitary sewer systems. [1]

Hazard Identification & Safety Matrix

Before disposal, the waste generator must characterize the risk.[1] This compound is generally classified under GHS as an Irritant .[1]

Hazard Class	GHS Code	Hazard Statement	Operational Implication
Skin Irritation	H315	Causes skin irritation.[1][2]	Direct contact requires immediate washing; gloves are mandatory.[6]
Eye Irritation	H319	Causes serious eye irritation.[1][2][4][7][8]	Dust generation poses a high risk to ocular tissue; use safety goggles.
STOT-SE	H335	May cause respiratory irritation.[1][2][4]	Handling must occur in a fume hood to prevent inhalation of fines/dust.

Personal Protective Equipment (PPE) Standards

• Respiratory: NIOSH-approved N95 respirator if handling open powder outside a fume hood; otherwise, local exhaust ventilation is primary.[1]

• Dermal: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time: >480 min).[1]

• Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Side shields alone are insufficient for powder handling.

Disposal Procedures: The Core Protocol

The disposal strategy relies on High-Temperature Incineration .[1] The presence of the dimethylamino group means thermal decomposition will generate nitrogen oxides (NOx), which must be scrubbed by the incineration facility.[1]

Method A: Solid Waste Stream (Preferred)[1]

• Applicability: Bulk powder, contaminated solids, or spill cleanup debris.[1]

• Protocol:

  • Collect material in a chemically compatible container (High-Density Polyethylene - HDPE is recommended).[1]

  • Label the container clearly with "Hazardous Waste - Solid" and the specific chemical name.[1] Avoid vague labels like "Organic Waste."

  • Seal the container to prevent dust release.

  • Transfer to a licensed hazardous waste incinerator equipped with an afterburner and scrubber system.

Method B: Liquid Waste Stream (Solutions)[1]

• Applicability: Reaction mixtures or mother liquors containing the compound.[1]

• Protocol:

  • If the compound is dissolved in a combustible solvent (e.g., methanol, ethanol), the solution can be sent directly for fuel blending/incineration.[1]

  • If dissolved in water: Do not discharge to the drain.[9] Collect as "Aqueous Organic Waste" for off-site treatment.[1]

  • Causality: Discharging amine-containing compounds into water systems can contribute to eutrophication and may react with disinfection byproducts in wastewater treatment plants.[1]

Disposal Decision Tree

The following logic flow dictates the correct disposal path based on the state of the waste.

Figure 1: Logical decision tree for classifying and routing 2-(Dimethylamino)-4-methylpentanoic acid waste streams.[1][2]

Spill Response & Cleanup

In the event of a spill, immediate containment is necessary to prevent aerosolization of the irritant powder.[1]

Step-by-Step Protocol:

• Evacuate & Ventilate: If the spill is large (>50g) and outside a hood, evacuate the immediate area to allow dust to settle.[1]

• PPE Donning: Wear goggles, nitrile gloves, and a lab coat.[1] Use a respirator if dust is visible in the air.[6]

• Containment: Cover the spill with a damp paper towel or absorbent pad.

  • Scientific Rationale: Dampening the powder prevents the generation of airborne particulates (fines) during the sweeping process [1].

• Collection: Sweep the damp material into a dustpan or use a HEPA-filtered vacuum.[1] Do not use a standard shop vacuum as it may disperse fine irritants through the exhaust.[1]

• Decontamination: Wipe the surface with water followed by ethanol.[1]

• Disposal: Place all cleanup materials (wipes, gloves, debris) into the solid hazardous waste container.

Regulatory & Compliance Context

Compliance is not optional.[10] The following regulations typically apply to this class of chemical:

• RCRA (USA): While not explicitly listed as a P- or U-listed waste, it falls under the "Characteristic" or "Process" waste definitions if mixed with solvents.[1][2] It must be profiled as a chemical waste [2].

• EPA (USA): Disposal into storm drains or sanitary sewers is a violation of the Clean Water Act due to the chemical oxygen demand (COD) and nitrogen content.[1][2]

• European Waste Catalogue (EWC): Classify under 16 05 06 * (laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024).[11] Resource Conservation and Recovery Act (RCRA) Regulations.[1] EPA. [Link]

• PubChem. (2024). Compound Summary: (2S)-2-(dimethylamino)-4-methylpentanoic acid (CAS 2439-37-4).[1][2] National Library of Medicine. [Link]

• Fisher Scientific.[11] (2021). Safety Data Sheet: N,N-Dimethyl-L-leucine. ]">https://www.fishersci.com[1]

Sources

• 1. (S)-2-(Dimethylamino)-4-methylpentanoic acid | 2439-37-4 [sigmaaldrich.com]
• 2. (2S)-2-(dimethylamino)-4-methylpentanoic acid | C8H17NO2 | CID 11658330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - (2s)-2-(dimethylamino)-4-methylpentanoic acid (C8H17NO2) [pubchemlite.lcsb.uni.lu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. fishersci.com [fishersci.com]